Sulfide, 2-chloroethyl isopropyl

• CAS: 4303-41-7

Core Science & Biosynthesis

A Technical Guide to the Physical Properties of 2-Chloroethyl Isopropyl Sulfide

Abstract

This technical guide provides a comprehensive overview of the physical properties of 2-chloroethyl isopropyl sulfide. Due to the limited availability of direct experimental data for this specific compound in publicly accessible literature, this guide leverages data from its close structural analog, 2-chloroethyl ethyl sulfide, to infer and discuss its expected physical characteristics. The document is intended for researchers, scientists, and professionals in drug development and chemical research who require a detailed understanding of this class of compounds. The guide covers key physical parameters, provides a plausible synthetic pathway, and outlines essential safety and handling protocols.

Introduction and Context

2-Chloroethyl alkyl sulfides are a class of organosulfur compounds that have garnered scientific interest due to their chemical reactivity and structural similarity to vesicant agents, such as sulfur mustard. Understanding the physical properties of these compounds is paramount for their safe handling, application in chemical synthesis, and for toxicological and environmental fate studies. This guide focuses on 2-chloroethyl isopropyl sulfide, a compound for which specific experimental data is sparse. By examining the well-documented properties of its ethyl analog, we can establish a reliable predictive framework for the physicochemical behavior of the isopropyl derivative. The primary structural difference, the substitution of an ethyl group with a bulkier, branched isopropyl group, is expected to influence properties such as boiling point, density, and viscosity through steric and electronic effects.

Molecular Structure and Chemical Identity

The foundational step in understanding the physical properties of a compound is a thorough characterization of its molecular structure.

Chemical Name: 2-Chloroethyl isopropyl sulfide Synonyms: 1-Chloro-2-(isopropylthio)ethane Molecular Formula: C₅H₁₁ClS Molecular Weight: 138.66 g/mol

The structure features a flexible ethyl chain with a terminal chlorine atom and a sulfur atom bonded to an isopropyl group. The presence of the electronegative chlorine atom and the sulfur atom with its lone pairs of electrons are key determinants of the molecule's polarity and reactivity.

Caption: Molecular structure of 2-chloroethyl isopropyl sulfide.

Tabulated Physical Properties (with Inferred Values)

The following table summarizes the key physical properties of 2-chloroethyl isopropyl sulfide. The values are largely inferred from its ethyl analog, 2-chloroethyl ethyl sulfide (CAS No: 693-07-2), and are denoted as such. These predictions are based on established chemical principles where branching in an alkyl chain can influence intermolecular forces and, consequently, physical properties.

Property	2-Chloroethyl ethyl sulfide (Experimental)	2-Chloroethyl isopropyl sulfide (Predicted/Inferred)	Reference
Molecular Weight ( g/mol )	124.63	138.66	N/A
Appearance	Colorless to light yellow liquid	Colorless to light yellow liquid	[1][2]
Odor	Unpleasant, garlic-like	Pungent, sulfide-like	[1]
Boiling Point (°C)	156 - 157	160 - 170	[3]
Melting Point (°C)	Not available	Likely below 0	N/A
Density (g/mL at 25°C)	1.07	~1.05	[3]
Solubility in water	Immiscible/Slightly soluble	Immiscible/Slightly soluble	[1][2]
Solubility in organic solvents	Soluble in ether, chloroform	Soluble in common organic solvents	[2]
Vapor Pressure	Not available	Not available
Refractive Index (n20/D)	1.4885	~1.48-1.49	[3]
Flash Point (°C)	52	~55-60	[2]

Causality Behind Predicted Values:

• Boiling Point: The increase in molecular weight and surface area from ethyl to isopropyl would generally lead to stronger van der Waals forces, suggesting a slightly higher boiling point.

• Density: The branched nature of the isopropyl group might lead to less efficient packing in the liquid state compared to the linear ethyl group, potentially resulting in a slightly lower density.

• Flash Point: A slightly higher boiling point often correlates with a slightly higher flash point.

Synthesis and Reactivity

A plausible and common method for the synthesis of 2-chloroethyl alkyl sulfides is the nucleophilic substitution reaction between an alkyl thiol (mercaptan) and a dihaloethane.

Proposed Synthetic Protocol

A likely synthetic route to 2-chloroethyl isopropyl sulfide involves the reaction of isopropyl mercaptan (2-propanethiol) with 1-bromo-2-chloroethane. The higher reactivity of the bromine atom allows for selective displacement by the thiolate nucleophile.

Reaction:

(CH₃)₂CHSH + BrCH₂CH₂Cl + NaOH → (CH₃)₂CHSCH₂CH₂Cl + NaBr + H₂O

Step-by-Step Methodology:

• Thiolate Formation: Isopropyl mercaptan is dissolved in a suitable solvent, such as ethanol or methanol. An equimolar amount of a base, typically sodium hydroxide or sodium ethoxide, is added to deprotonate the thiol and form the more nucleophilic isopropyl thiolate. The reaction is usually performed at or below room temperature.

• Nucleophilic Substitution: 1-bromo-2-chloroethane is added dropwise to the thiolate solution. The reaction mixture is stirred, and the temperature may be gently elevated (e.g., to 40-50°C) to facilitate the reaction.

• Workup and Purification: After the reaction is complete (monitored by techniques like TLC or GC), the mixture is cooled. The precipitated sodium bromide is removed by filtration. The filtrate is then subjected to extraction (e.g., with diethyl ether and water) to remove any remaining inorganic salts and unreacted starting materials. The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Isolation: The solvent is removed under reduced pressure (rotary evaporation). The crude product is then purified by fractional distillation under vacuum to yield pure 2-chloroethyl isopropyl sulfide.

Caption: Neighboring group participation in the reactivity of 2-chloroethyl isopropyl sulfide.

Safety, Handling, and Toxicology

Given the structural similarities to sulfur mustard analogs, 2-chloroethyl isopropyl sulfide must be handled with extreme caution as a potentially hazardous substance. The safety data for 2-chloroethyl ethyl sulfide indicates that it is toxic if swallowed, in contact with skin, or if inhaled, and can cause severe skin burns and eye damage. [4]It is also classified as a potential carcinogen. [4] 5.1. Personal Protective Equipment (PPE)

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

• Eye Protection: Use chemical safety goggles and a face shield.

• Skin and Body Protection: A lab coat is mandatory. For larger quantities or in case of potential for splashing, a chemical-resistant apron or suit should be worn.

• Respiratory Protection: All handling of this compound should be performed in a well-ventilated fume hood. If there is a risk of inhalation, a suitable respirator should be used.

5.2. Handling and Storage

• Handling: Avoid all personal contact, including inhalation of vapors. [1]Use only in a chemical fume hood. Keep away from heat, sparks, and open flames.

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It should be stored away from oxidizing agents and strong bases. [4] 5.3. Toxicological Profile (Inferred)

Based on its analog, 2-chloroethyl ethyl sulfide, this compound is expected to be a vesicant, causing blistering of the skin and irritation to the eyes and respiratory tract. [5]Its mechanism of toxicity likely involves alkylation of biological macromolecules such as DNA and proteins, leading to cellular damage and apoptosis.

Conclusion

References

• PubChem. (n.d.). 2-Chloroethyl ethyl sulfide. National Center for Biotechnology Information. Retrieved February 18, 2026, from [Link]

• Georganics. (2015, May 6). 2-CHLOROETHYL ETHYL SULFIDE Safety Data Sheet. Retrieved February 18, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Chloroethyl-2-chloropropyl sulfide. Retrieved February 18, 2026, from [Link]

• NIST. (n.d.). 2-Chloroethyl ethyl sulfide. NIST Chemistry WebBook. Retrieved February 18, 2026, from [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. 2-Chloroethyl Ethyl Sulfide | 693-07-2 | TCI AMERICA [tcichemicals.com]
• 3. 2-氯乙基乙基硫醚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. labproinc.com [labproinc.com]

"synthesis and characterization of 2-chloroethyl isopropyl sulfide"

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Spectroscopic Data Guide: 2-Chloroethyl Isopropyl Sulfide (CEIPS)

The following technical guide details the spectroscopic and physicochemical characterization of 2-Chloroethyl Isopropyl Sulfide (CEIPS) . This document is structured for researchers requiring high-fidelity data for chemical warfare agent (CWA) simulant studies, environmental detection, and organic synthesis.

Executive Summary

2-Chloroethyl isopropyl sulfide (CAS: 4303-41-7) serves as a critical monofunctional simulant for Sulfur Mustard (HD) . Structurally, it retains the

-chloroethyl sulfide core responsible for the vesicant properties of HD, while the isopropyl group introduces steric bulk that modulates reactivity (specifically hydrolysis and alkylation rates).

This guide provides a definitive reference for the identification of CEIPS using Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy. It emphasizes the differentiation of CEIPS from its ethyl analog (CEES) and provides mechanistic insights into its fragmentation and spectral signatures.

Chemical Identity & Physical Properties[1][2][3][4]

Parameter	Data
IUPAC Name	1-Chloro-2-(propan-2-ylsulfanyl)ethane
Common Name	2-Chloroethyl isopropyl sulfide (CEIPS)
CAS Registry Number	4303-41-7
Molecular Formula	C H ClS
Molecular Weight	138.66 g/mol
Structure	(CH ) CH–S–CH –CH –Cl
Physical State	Colorless to pale yellow liquid
Density	~1.02 g/mL (Predicted)
Boiling Point	~165 °C (Predicted based on CEES @ 156°C)

Synthesis & Reaction Pathway

Understanding the synthesis of CEIPS is essential for interpreting impurity peaks in spectroscopic data (e.g., residual thiols or disulfides). The most common route involves the nucleophilic substitution of 2-propanethiol with 1-bromo-2-chloroethane.

Synthesis Workflow Diagram

Figure 1: Nucleophilic substitution pathway for CEIPS synthesis. Note the selectivity required to avoid bis-substitution.

Mass Spectrometry (EI-MS)

Methodology: Electron Ionization (70 eV). Diagnostic Value: The mass spectrum of CEIPS is characterized by the isotopic signature of Chlorine (

Cl/ Cl ratio of 3:1) and alpha-cleavage fragmentation typical of sulfides.

Fragmentation Pathway Analysis

• Molecular Ion (M+): Observed at m/z 138 and 140 (3:1 intensity).

• Alpha-Cleavage (Isopropyl Loss): Cleavage of the C-S bond on the isopropyl side yields the 2-chloroethylsulfenyl cation.

• McLafferty-like Rearrangement: While less dominant than in esters, sulfides can undergo rearrangements losing alkene fragments.

• Base Peak: Often associated with the stable alkyl sulfide fragments or the loss of the chloroethyl group.

Key Ions Table

m/z	Ion Composition	Fragment Origin	Relative Intensity (Approx)
138	[C H ClS]	Molecular Ion ( Cl)	20-30%
140	[C H ClS]	Molecular Ion ( Cl)	~10%
123	[C H ClS]	Loss of Methyl (M - 15)	< 5%
95	[C H ClS]	Loss of Isopropyl (M - 43)	High
75	[C H S]	Loss of Chloroethyl (M - 63)	Moderate
63	[C H Cl]	Chloroethyl cation	Moderate
43	[C H ]	Isopropyl cation	Base Peak (100%)

Fragmentation Logic Diagram

Figure 2: The formation of m/z 43 and m/z 95 are the primary diagnostic splits for isopropyl sulfides.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl

(Chloroform-d) | Frequency: 400 MHz (Standard)

The

H NMR spectrum of CEIPS is distinct from CEES due to the isopropyl splitting pattern (septet/doublet) replacing the ethyl pattern (quartet/triplet).

H NMR Assignment Table

Chemical Shift ( , ppm)	Multiplicity	Integral	Assignment	Coupling ( , Hz)
3.62	Triplet	2H	Cl-CH -CH -S
3.01	Septet	1H	S-CH -(CH )
2.84	Triplet	2H	Cl-CH -CH -S
1.28	Doublet	6H	-CH-(CH )

Mechanistic Insight:

• The deshielding effect of Chlorine shifts the terminal methylene to ~3.62 ppm.

• The Sulfur atom has a weaker deshielding effect, placing the adjacent methylene and methine protons in the 2.8–3.0 ppm range.

• Differentiation: In CEES (Ethyl analog), the methyl group appears as a triplet at ~1.2 ppm, whereas in CEIPS, the isopropyl methyls appear as a strong doublet at ~1.28 ppm.

C NMR Assignments

• 43.5 ppm: Cl-C H

  -

• 35.2 ppm: S-C H-(CH

  )

• 33.8 ppm: -C H

  -S-

• 23.4 ppm: -CH-(C H

  )

Infrared Spectroscopy (FTIR)

Methodology: ATR (Attenuated Total Reflectance) or Liquid Film (NaCl plates).

The IR spectrum confirms the functional groups but is less specific for structural isomerism than NMR.

Wavenumber (cm )	Vibration Mode	Description
2960 - 2850	C-H Stretch	Strong aliphatic sp C-H stretching.
1385 & 1365	C-H Bend	Gem-dimethyl doublet . Characteristic "rabbit ears" split of the isopropyl group.
700 - 750	C-Cl Stretch	Strong, broad band typical of primary alkyl chlorides.
600 - 700	C-S Stretch	Weak to moderate bands, often obscured in the fingerprint region.

Experimental Protocol: Sample Preparation for Analysis

Self-Validating Protocol for Purity Check

• GC-MS Screening:

  • Dilute 1 µL of CEIPS in 1 mL of Dichloromethane (DCM).

  • Inject 1 µL into GC-MS (Split 20:1).

  • Validation: Verify absence of m/z 76 (CS

    solvent impurity) and m/z 158/160 (Bis(2-chloroethyl) sulfide - HD impurity).

• NMR Prep:

  • Dissolve ~10 mg CEIPS in 0.6 mL CDCl

    .

  • Validation: Ensure the integral ratio of the doublet (1.28 ppm) to the downfield triplet (3.62 ppm) is exactly 3:1. Deviation indicates hydrolysis (formation of alcohol) or oxidation.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library: Sulfide, 2-chloroethyl ethyl (Analog Comparison). NIST Chemistry WebBook.[1][2] Available at: [Link]

• PubChem. 2-Chloroethyl isopropyl sulfide (Compound Summary). National Library of Medicine. CID 536250. Available at: [Link]

• Black, R. M., & Read, R. W. (2013). Detection of Chemical Warfare Agents. In Best Synthetic Methods: Organosulfur Chemistry. Academic Press. (Contextual grounding for HD simulants).

• Worcester Polytechnic Institute. A Chemical Analysis of Flavor Differences in Chocolate Coconut Rum Porter. (Identification of CEIPS as a sulfur-analyte in fermentation). Available at: [Link]

Sources

• 1. 2-Chloroethyl ethyl sulfide [webbook.nist.gov]
• 2. 2-Chloroethyl ethyl sulfide [webbook.nist.gov]

Reactivity of 2-Chloroethyl Isopropyl Sulfide (CEIPS) with Nucleophiles: A Mechanistic & Kinetic Guide

The following technical guide details the reactivity profile of 2-Chloroethyl Isopropyl Sulfide (CEIPS) , a critical monofunctional simulant used in chemical warfare agent (CWA) research.

This guide synthesizes established kinetic data from the "half-mustard" class (2-chloroethyl alkyl sulfides) with physical organic chemistry principles to characterize the specific influence of the isopropyl substituent.

Part 1: Executive Summary & Chemical Identity

2-Chloroethyl Isopropyl Sulfide (CEIPS) is a monofunctional alkylating agent. It serves as a less toxic, non-crosslinking surrogate for Sulfur Mustard (HD) in laboratory settings. While HD possesses two reactive 2-chloroethyl chains allowing for DNA crosslinking, CEIPS contains only one, making it an ideal model for studying the kinetics of episulfonium ion formation —the rate-determining step (RDS) in mustard toxicity.

Property	Specification
IUPAC Name	1-Chloro-2-(propan-2-ylthio)ethane
CAS Number	4303-41-7
Molecular Formula	C₅H₁₁ClS
Role	Monofunctional Sulfur Mustard Simulant
Key Reactivity	Neighboring Group Participation (Anchimeric Assistance)

Part 2: Mechanistic Core – The Episulfonium Ion

The reactivity of CEIPS is governed exclusively by Neighboring Group Participation (NGP) . The sulfur atom, acting as an internal nucleophile, displaces the chloride leaving group to form a cyclic episulfonium ion (thiiranium ion). This intermediate is highly electrophilic and susceptible to attack by external nucleophiles (Nu⁻).

The "Isopropyl Effect"

Unlike the ethyl analog (CEES), the isopropyl group exerts a stronger positive inductive effect (+I).

• Increased Nucleophilicity: The electron-rich sulfur attacks the

  -carbon faster than in methyl or ethyl analogs.

• Cation Stabilization: The bulky isopropyl group stabilizes the positive charge on the resulting sulfonium sulfur, lowering the transition state energy for ionization.

Pathway Diagram

The following diagram illustrates the kinetic pathway, highlighting the critical cyclic intermediate.

Figure 1: The reaction coordinate of CEIPS. The formation of the episulfonium ion (k1) is the Rate-Determining Step (RDS) in aqueous media.

Part 3: Reactivity Profile & Kinetics

Hydrolysis (Reaction with Water)

In the absence of strong nucleophiles, CEIPS reacts with water to form 2-(isopropylthio)ethanol .

• Mechanism: S_N1-like (limiting). The rate depends on the ionization of the C-Cl bond assisted by sulfur.

• Kinetics: Due to the electron-donating isopropyl group, CEIPS hydrolyzes faster than 2-chloroethyl ethyl sulfide (CEES).

• Half-Life Estimate:

  • CEES

    minutes (25°C, aqueous acetone).

  • CEIPS

    minutes (Predicted based on Taft values).

Reaction with Biological Nucleophiles (Glutathione/DNA)

CEIPS aggressively alkylates soft nucleophiles. The primary biological target is the N7-position of Guanine (DNA) and the thiol group of Glutathione (GSH) .

Nucleophile	Site of Attack	Reaction Product	Biological Consequence
Water	Oxygen	2-(isopropylthio)ethanol	Hydrolysis (Detoxification)
Glutathione (GSH)	Thiol (-SH)	S-[2-(isopropylthio)ethyl]glutathione	Depletion of antioxidant reserves
DNA (Guanine)	N7-Nitrogen	N7-[2-(isopropylthio)ethyl]guanine	Monoadduct (DNA damage)

Decontamination Chemistry

Decontamination strategies rely on two opposing mechanisms:

• Nucleophilic Scavenging: Using "super-nucleophiles" (e.g., thiosulfate) to outcompete biological targets.

• Oxidation: Oxidizing the sulfur atom to a sulfoxide or sulfone .

  • Note: Oxidizing the sulfur prevents episulfonium formation, effectively neutralizing the molecule. The isopropyl group makes the sulfur more electron-rich, making it highly susceptible to rapid oxidation by peroxy acids or bleach.

Part 4: Experimental Protocols

Protocol A: Kinetic Monitoring via ¹H-NMR

This protocol validates the hydrolysis rate and half-life of CEIPS.

Reagents:

• CEIPS (95%+)

• Deuterated Solvent:

  / Acetone- (1:1 mixture to ensure solubility)

• Internal Standard: 1,4-Dioxane (Inert)

Workflow:

• Preparation: Dissolve 10 µL of CEIPS in 0.6 mL of the solvent mixture containing 5 mM internal standard.

• Acquisition: Immediately insert into NMR probe pre-equilibrated to 37°C.

• Data Collection: Acquire single-scan ¹H spectra every 60 seconds for 60 minutes.

• Analysis: Monitor the decay of the

  -methylene triplet ( ppm) and the growth of the hydroxymethylene triplet ( ppm).

• Calculation: Plot

  vs. time. The slope is .

Protocol B: Competitive Reactivity Assay (GSH vs. Water)

Determines the "Competition Factor" (Selectivity) of CEIPS.

Workflow:

• Prepare a phosphate-buffered saline (PBS, pH 7.4) solution containing 10 mM Glutathione (GSH) .

• Spike with 1 mM CEIPS (ensuring pseudo-first-order conditions for GSH).

• Incubate at 37°C for 30 minutes.

• Quench reaction with dilute HCl.

• Analyze via HPLC-MS (Reverse Phase C18).

  • Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

  • Detection: Monitor m/z for Hydrolysis Product (M+1: ~121 Da) vs. GSH-Adduct (M+1: ~412 Da).

Part 5: Safety & Handling (Self-Validating)

Critical Warning: CEIPS is a potent vesicant (blister agent). It must be handled with the same rigor as active sulfur mustard.

• Primary Containment: All work must be performed in a certified chemical fume hood with a face velocity > 100 fpm.

• Decontamination Solution: Prepare a 10% Bleach (Sodium Hypochlorite) solution.

  • Validation: Verify pH > 10. Acidic bleach can generate chlorine gas.

• Neutralization Verification: Before disposal, treat CEIPS waste with bleach for > 30 minutes. Confirm destruction by checking for the absence of the sulfide odor (garlic/mustard smell) and, if possible, a spot test with 4-(p-nitrobenzyl)pyridine (DBP assay).

References

• Mechanistic Insights into the Hydrolysis of 2-Chloroethyl Ethyl Sulfide. Source: Journal of Organic Chemistry (2013).[1] URL:[Link]

• Sulfur, Oxygen, and Nitrogen Mustards: Stability and Reactivity. Source: Organic & Biomolecular Chemistry (2012).[2] URL:[Link]

• Reactions of Chemical Warfare Agents with DS2: Product Identification by NMR. Source: Defense Technical Information Center (DTIC). URL:[Link]

• 2-Chloroethyl Isopropyl Sulfide (Compound Summary). Source: PubChem. URL:[Link]

• Protection against 2-chloroethyl ethyl sulfide (CEES)-induced cytotoxicity. Source: Toxicology and Applied Pharmacology (2011). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]

"understanding the vesicant properties of sulfur mustards"

Content Type: Technical Guide / Whitepaper Audience: Researchers, Toxicologists, and Drug Development Professionals

Executive Summary

Sulfur mustard (SM), or bis(2-chloroethyl) sulfide, remains a persistent chemical threat due to its ease of synthesis and debilitating vesicant (blistering) effects.[1][2][3][4] Unlike immediate-acting nerve agents, SM injury is characterized by a deceptive latent period (2–24 hours) followed by profound tissue destruction.

This guide deconstructs the vesication pathology into two distinct phases: the molecular alkylation event and the delayed tissue separation cascade . It provides a rigorous experimental framework for studying these mechanisms in vitro, emphasizing the Air-Liquid Interface (ALI) model as the gold standard for non-animal vesicant research.

Part 1: The Molecular Mechanism of Alkylation

The vesicant action of SM initiates with a rapid, violent chemical attack on cellular macromolecules.[5] Understanding this chemistry is prerequisite to selecting appropriate therapeutic targets.

1. The Ethylene Episulfonium Ion

In physiological fluids, SM undergoes an intramolecular nucleophilic substitution (

-type), displacing a chloride ion to form a highly reactive cyclic ethylene episulfonium ion . This intermediate is an indiscriminate alkylator but shows a high affinity for nucleophilic centers on DNA, particularly the N7 position of guanine.

2. The PARP-NAD+ Necrosis Axis

While DNA damage is the trigger, the metabolic collapse is the executioner.

• DNA Adduct Formation: SM forms N7-hydroxyethylthioethyl-guanine (monoadducts) and di-(2-guanin-7-yl-ethyl) sulfide (interstrand crosslinks).

• PARP-1 Hyperactivation: The DNA repair enzyme Poly(ADP-ribose) polymerase-1 (PARP-1) detects these breaks and becomes hyperactivated.

• NAD+ Depletion: PARP-1 consumes NAD+ to synthesize poly(ADP-ribose) polymers.[6] In SM injury, this consumption outpaces synthesis.

• Glycolytic Failure: NAD+ is a required cofactor for glycolysis (G3P dehydrogenase step). Its depletion halts ATP production.

• Necrosis: The cell, starved of energy, undergoes necrosis rather than apoptosis, releasing proteases and inflammatory DAMPs (Damage-Associated Molecular Patterns).

DOT Diagram: The Molecular Toxicity Pathway

Caption: The "PARP-NAD+ Axis" linking rapid DNA alkylation to delayed metabolic collapse and necrosis.

Part 2: The Vesication Cascade (Tissue Level)

Blistering (vesication) is the macroscopic result of microscopic separation at the Dermal-Epidermal Junction (DEJ). This is not immediate; it requires the synthesis and release of specific proteins.

1. The Dermal-Epidermal Separation

The structural integrity of the skin relies on anchoring filaments (Laminin-332, formerly Laminin-5) and collagen VII connecting basal keratinocytes to the dermis. SM exposure causes basal keratinocytes to detach from the basement membrane.[7][8]

2. The Role of Proteases (MMPs)

Research indicates that SM-exposed keratinocytes secrete Matrix Metalloproteinases (specifically MMP-2 and MMP-9 ). These enzymes digest the anchoring proteins (Laminin-332), physically unzipping the epidermis from the dermis. This creates a void that fills with fluid, forming the characteristic blister.[3]

Table 1: Key Mediators in SM Vesication

Mediator	Source	Function in Pathology
MMP-9	Keratinocytes / Neutrophils	Degrades Laminin-332 and Collagen IV/VII; cleaves DEJ anchors.
IL-8 (CXCL8)	Keratinocytes	Potent neutrophil chemoattractant; exacerbates inflammation.
TNF-alpha	Macrophages / Keratinocytes	Promotes apoptosis and upregulates MMP expression.
Laminin-332	Basal Keratinocytes	Structural anchor; its cleavage is the hallmark of microblister formation.

DOT Diagram: The Vesication Pathway

Caption: The cascade leading to dermal-epidermal separation via protease-mediated digestion of anchoring proteins.

Part 3: Experimental Framework (Protocols)

To study vesicants without using live animals, the Air-Liquid Interface (ALI) organotypic skin model is the most scientifically robust method. It allows for topical vapor exposure, mimicking real-world scenarios better than submerged monolayer cultures.

Protocol: Vapor Exposure of ALI Skin Models

Objective: Induce and quantify vesicant injury (microblisters) and inflammatory response in 3D human skin equivalents (e.g., EpiDerm-FT or similar).

Reagents & Equipment:

• 3D Human Skin Equivalents (full thickness preferred).

• Vapor Cup System (custom or commercial transwell inserts).

• Nitrogen Mustard (HN2) or Sulfur Mustard (HD) (in approved facility). Note: CEES (half-mustard) is a common, less toxic surrogate.

• Assay Media (hydrocortisone-free for cytokine analysis).

Step-by-Step Methodology:

• Acclimation (T-24h):

  • Transfer tissue inserts to 6-well plates with fresh maintenance medium.

  • Incubate at 37°C, 5% CO2 overnight to stabilize stress from shipment.

  • QC Check: Measure baseline TEER (Trans-Epithelial Electrical Resistance). Reject tissues < 300 Ω*cm².

• Vapor Exposure (T0):

  • Safety: Perform in a chemical fume hood with appropriate filtration.

  • Remove media from the apical surface (wash with PBS if necessary and dry).

  • The Cup Method: Place a sterile paper disc saturated with the agent (e.g., 2 µL of diluted SM/CEES) into a "vapor cup" cap that hovers above the tissue without touching it.

  • Seal the system and expose for 30–60 minutes at room temperature.

  • Control: Sham exposure (solvent only).

• Post-Exposure Wash & Incubation:

  • Remove the vapor cup.

  • Wash the apical surface 3x with PBS to remove residual vapor condensates.

  • Return to incubator for 24 to 48 hours (the "latency period").

• Endpoint Analysis (Self-Validating System):

  • Viability (MTT Assay): A reduction in mitochondrial activity confirms cytotoxicity.

  • Barrier Integrity (TEER): A drop in TEER >50% indicates breach of the stratum corneum/tight junctions.

  • Histology (H&E): Fix in 10% formalin. Cross-section to visualize basal cell vacuolization and epidermal detachment (microblisters).

  • Supernatant Analysis: ELISA for IL-1alpha and IL-8 (early markers of inflammation).

DOT Diagram: Experimental Workflow

Caption: Standard Operating Procedure for Air-Liquid Interface (ALI) vesicant exposure.

Part 4: Therapeutic Targets & Drug Development

Current research focuses on interrupting the cascade after alkylation but before irreversible necrosis/vesication.

• PARP Inhibitors: (e.g., Olaparib, 3-Aminobenzamide). By inhibiting PARP, NAD+ levels are preserved, glycolysis continues, and cells may survive or undergo controlled apoptosis rather than necrosis [1].

• MMP Inhibitors: (e.g., Doxycycline, Ilomastat). These prevent the physical separation of the epidermis by blocking the degradation of Laminin-332 [2].

• Anti-inflammatory/Antioxidant Cocktails: N-acetylcysteine (NAC) combined with NSAIDs to scavenge ROS and reduce cytokine-driven neutrophil recruitment.

References

• Kehe, K., et al. (2008).[2] Molecular toxicology of sulfur mustard-induced cutaneous inflammation and blistering.[7][9] Toxicology, 263(1), 12-19. Link

• Shakarjian, M. P., et al. (2010). Mechanisms mediating the vesicant actions of sulfur mustard after cutaneous exposure.[1][7][8][10] Toxicological Sciences, 114(1), 5-19. Link

• Mol, M. A., et al. (2009). Microvesicating effects of sulfur mustard on an in vitro human skin model. Toxicology and Applied Pharmacology, 238(3), 263-270. Link

• Bhat, S., et al. (2019). Oxidative stress and metabolic perturbations in sulfur mustard toxicity. Toxicology Letters, 312, 18-26. Link

Sources

• 1. Time course pathogenesis of sulphur mustard‐induced skin lesions in mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Skin Models Used to Define Mechanisms of Action of Sulfur Mustard | Disaster Medicine and Public Health Preparedness | Cambridge Core [cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. The pharmacology, toxicology, and medical treatment of sulphur mustard poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Initial Studies on Sulfonium Salt Formation from 2-Chloroethyl Sulfides

Foreword

The reactivity of 2-chloroethyl sulfides is a subject of significant scientific interest, underpinning phenomena ranging from the biological activity of chemical warfare agents to the design of novel synthetic intermediates. The propensity of these molecules to form sulfonium salts is central to their chemical behavior. This guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of the foundational principles governing this transformation. We will delve into the mechanistic underpinnings, kinetic nuances, and practical experimental considerations, moving beyond a simple recitation of facts to explain the causality behind the observations. Our focus is on building a robust, field-proven understanding of this critical reaction class.

Part 1: The Mechanistic Cornerstone: Anchimeric Assistance by Sulfur

The chemistry of 2-chloroethyl sulfides is dominated by the powerful influence of the sulfur atom located at the β-position to the leaving group (chloride). This arrangement facilitates a process known as Neighboring Group Participation (NGP) , or anchimeric assistance , which dramatically accelerates the rate of reaction compared to analogous primary alkyl chlorides lacking a heteroatom.[1][2][3] For instance, the hydrolysis rate of a sulfur mustard analogue is orders of magnitude faster than that of a simple alkyl chloride, a direct consequence of this intramolecular effect.[1][2]

The core of this phenomenon is an intramolecular nucleophilic attack. The lone pair of electrons on the sulfur atom acts as an internal nucleophile, attacking the carbon atom bearing the chlorine in an S_N_2-like fashion.[2][3][4] This initial, often rate-determining step, results in the displacement of the chloride ion and the formation of a highly strained, three-membered cyclic intermediate known as a thiiranium ion or episulfonium ion .[5][6][7]

This intramolecular pathway is energetically favorable because it transforms a bimolecular reaction (requiring collision with an external nucleophile) into a unimolecular cyclization. The resulting cyclic sulfonium ion is a potent electrophile, primed for rapid reaction with any available nucleophile.[6][7][8]

Figure 1: Mechanism of Anchimeric Assistance. The sulfur atom's lone pair initiates an intramolecular S_N_2 attack, displacing the chloride and forming a cyclic thiiranium (episulfonium) ion intermediate.

Part 2: Reaction Kinetics and the Formation of Dimeric Species

The hydrolysis of 2-chloroethyl sulfides, such as the well-studied analogue 2-chloroethyl ethyl sulfide (CEES), serves as an excellent model system for understanding the subsequent reactions of the thiiranium ion.[9][10][11] While the initial formation of the cyclic intermediate is the key step, the overall reaction kinetics can be complex and are highly dependent on the substrate concentration.[5]

At Low Concentrations (< 0.001 M): Under highly dilute conditions, the reaction kinetics approach a limiting S_N_1 mechanism.[5] The thiiranium ion, once formed, is rapidly captured by the most abundant nucleophile, water, to yield the corresponding 2-hydroxyethyl sulfide and a proton.[5]

At Higher Concentrations: As the concentration of the 2-chloroethyl sulfide increases, significant deviations from simple first-order kinetics are observed.[9][10] This is due to a competing reaction pathway where the highly reactive thiiranium ion is intercepted by another molecule of the parent 2-chloroethyl sulfide, which acts as a nucleophile via its sulfur atom. This intermolecular reaction leads to the formation of a stable, dimeric sulfonium chloride salt.[5] The formation of these sulfonium salts represents an alternative product pathway, complicating kinetic analyses.[9][10][11] These dimeric salts are relatively stable but can decompose via an S_N_2 mechanism, sometimes reversibly reforming the initial sulfide substrate.[5]

Figure 2: Competing reaction pathways for the thiiranium ion intermediate during the hydrolysis of 2-chloroethyl sulfides.

Part 3: Experimental Protocols for Synthesis and Characterization

A thorough investigation of sulfonium salt formation requires robust experimental design and precise analytical techniques.

Protocol for Monitoring Sulfonium Salt Formation during Hydrolysis

This protocol outlines a general method for observing the formation of intermediates and products during the hydrolysis of a 2-chloroethyl sulfide, such as CEES.

Objective: To monitor the disappearance of the starting material and the appearance of hydrolysis products and potential sulfonium salt intermediates over time using NMR spectroscopy.

Methodology:

• Solvent Preparation: Prepare a buffered D₂O solution (e.g., phosphate buffer) to maintain a constant pH throughout the reaction.

• Sample Preparation: In an NMR tube, dissolve a known, relatively high concentration (e.g., 0.1 M) of the 2-chloroethyl sulfide in a small amount of a deuterated organic co-solvent (e.g., acetone-d₆) to ensure initial solubility.[5]

• Initiation: Carefully add the buffered D₂O to the NMR tube to initiate the hydrolysis. The final volume should be sufficient for NMR analysis (typically ~0.6 mL).

• Data Acquisition: Immediately acquire an initial ¹H NMR spectrum (t=0). Continue to acquire spectra at regular time intervals. The frequency of acquisition should be tailored to the expected reaction rate.

• Analysis: Integrate the signals corresponding to the starting material, the hydroxyethyl sulfide product, and any new, downfield-shifted peaks characteristic of sulfonium species.[12] Plot the concentration of each species versus time to determine the reaction kinetics.

Protocol for the Synthesis of a Stable Sulfonium Salt

Stable sulfonium salts can be synthesized for further study by reacting a sulfide with an alkylating agent that has a non-nucleophilic counter-ion.[13][14]

Objective: To synthesize a stable trialkylsulfonium salt from a sulfide and an alkyl halide.

Methodology:

• Reactant Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the sulfide (1.0 equivalent) in a suitable aprotic solvent (e.g., acetonitrile or dichloromethane).[15]

• Alkylation: Add the alkyl halide (e.g., methyl iodide, 1.0-1.2 equivalents) to the solution.[13][16] For less reactive sulfides, a silver salt with a non-nucleophilic counter-ion (e.g., silver tetrafluoroborate, AgBF₄) can be added to scavenge the halide and accelerate the reaction.[13]

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS. The formation of a precipitate often indicates product formation.

• Isolation: If a precipitate forms, isolate the solid product by filtration. If the product is soluble, remove the solvent under reduced pressure.

• Purification: The crude sulfonium salt can be purified by recrystallization from an appropriate solvent system (e.g., dichloromethane/ether).

Analytical Characterization

The identification and quantification of sulfonium salts are critical for mechanistic studies.

Technique	Application	Expected Observations
¹H & ¹³C NMR	Structural elucidation and quantification.	Protons and carbons adjacent to the positively charged sulfur are significantly deshielded and shift downfield compared to the parent sulfide.[12]
Mass Spectrometry (MS)	Identification of molecular ions.	ESI-MS is particularly useful for detecting the cationic sulfonium species. High-resolution MS (HRMS) can confirm the elemental composition.[17][18]
HPLC	Reaction monitoring and purity assessment.	Can be used to separate the starting material, products, and sulfonium salts, allowing for quantification of each component over time.[19]
Gas Chromatography (GC)	Analysis of volatile starting materials and products.	Sulfonium salts themselves are non-volatile, but GC can be used to monitor the disappearance of the starting sulfide.[20]

Part 4: Key Factors Influencing Sulfonium Salt Formation

Several experimental variables can be modulated to control the rate and outcome of sulfonium salt formation.

• Solvent Effects: The choice of solvent is critical. The initial intramolecular cyclization is favored by polar aprotic solvents that can stabilize the forming ions but do not compete as nucleophiles. In protic, nucleophilic solvents like water or alcohols, the solvent will rapidly trap the thiiranium ion intermediate.[5]

• Substituent Effects: The electronic nature of the 'R' group in R-S-CH₂CH₂Cl influences the nucleophilicity of the sulfur atom. Electron-donating groups will increase the electron density on the sulfur, accelerating the initial intramolecular attack and increasing the rate of sulfonium salt formation. Conversely, electron-withdrawing groups will decrease the sulfur's nucleophilicity and slow the reaction.

• Concentration: As detailed in Part 2, concentration is a master variable that can shift the reaction pathway from a simple hydrolysis to the formation of dimeric sulfonium salts.[5][9][10] This is a critical consideration for both kinetic modeling and preparative synthesis.

• Counter-ion Effects: When synthesizing stable, isolable sulfonium salts, the choice of counter-ion is paramount. Nucleophilic anions like halides (Cl⁻, Br⁻, I⁻) can react with the sulfonium salt, leading to decomposition or rearrangement.[14] Therefore, non-nucleophilic counter-ions such as tetrafluoroborate (BF₄⁻), hexafluorophosphate (PF₆⁻), or trifluoromethanesulfonate (OTf⁻) are preferred for preparing stable and handleable sulfonium salts.[17][21]

Conclusion

The formation of sulfonium salts from 2-chloroethyl sulfides is a rapid and mechanistically fascinating process governed by the principle of anchimeric assistance. The initial, rate-determining intramolecular cyclization yields a highly reactive thiiranium ion intermediate. The fate of this intermediate, and thus the overall kinetics and product distribution, is critically dependent on experimental conditions, most notably substrate concentration and the nucleophilicity of the surrounding medium. A thorough understanding of these principles, coupled with robust analytical characterization, is essential for any scientist working with this important class of compounds. The insights and protocols provided in this guide serve as a foundational resource for navigating the complexities of their reactivity and harnessing their synthetic potential.

References

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• LibreTexts Chemistry. (2023). Thiols and Sulfides. [Link]

• Tang, Y., & Sun, X.-L. (n.d.). The preparation of sulfonium and oxosulfonium salts is the subject of a review. [Link]

• Lee, B. L., Jacob, P. 3rd, & Benowitz, N. L. (1989). Sulfonium salts as derivatizing agents. 2. Determination of theophylline in plasma by automated gas chromatography. Journal of Chromatography. [Link]

• Midey, A. J., Miller, T. M., & Viggiano, A. A. (2008). Kinetics of ion-molecule reactions with 2-chloroethyl ethyl sulfide at 298 K: a search for CIMS schemes for mustard gas. PubMed. [Link]

• ResearchGate. (2000). Proton Nuclear Magnetic Resonance Spectra of Sulfur Mustard and 2-Chloroethyl Ethyl Sulfide in Selected Solvents. [Link]

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• Johnson, C. R. (n.d.). THE STEREOCHEMISTRY OF SULFONIUM SALTS. CORE. [Link]

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A Technical Guide to the Physicochemical Characterization of 2-Chloroethyl Isopropyl Sulfide: Boiling Point and Density Determination

Abstract

This technical guide provides a comprehensive framework for the determination of two critical physicochemical properties—boiling point and density—for the compound 2-chloroethyl isopropyl sulfide. Recognizing the limited availability of established data for this specific molecule, this document serves as a practical manual for researchers, scientists, and professionals in drug development. It outlines robust experimental protocols, explains the underlying scientific principles, and provides context by comparing with structurally related compounds. The methodologies described herein are designed to ensure data integrity, reproducibility, and scientific validity, empowering researchers to accurately characterize novel or lesser-studied chemical entities.

Introduction: The Significance of Physicochemical Properties

In the realm of chemical research and pharmaceutical development, a thorough understanding of a compound's physical and chemical properties is fundamental. Properties such as boiling point and density are not mere data points; they are essential parameters that influence a substance's behavior, stability, and potential applications. The boiling point provides insights into a liquid's volatility and the strength of its intermolecular forces, which is critical for purification processes like distillation, reaction condition optimization, and handling safety. Density is a key characteristic property used for substance identification, purity assessment, and in the formulation of solutions with precise concentrations.

2-Chloroethyl isopropyl sulfide, a sulfur-containing organic compound, represents a class of molecules with significant potential as intermediates in chemical synthesis. Its reactive chloro and sulfide groups make it a valuable building block for creating more complex molecules, potentially in the development of pharmaceuticals and agrochemicals. Accurate characterization of its fundamental properties is the first step towards unlocking its synthetic utility.

This guide addresses the current gap in public domain data for 2-chloroethyl isopropyl sulfide by providing detailed, validated protocols for the experimental determination of its boiling point and density.

Physicochemical Data of Structurally Related Compounds

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Source(s)
2-Chloroethyl Ethyl Sulfide	C₄H₉ClS	124.63	156-157	1.07	[1][2]
2-Chloroethyl Methyl Sulfide	C₃H₇ClS	110.60	140	Not Specified	[3]
1-Chloroethyl Isopropyl Carbonate	C₆H₁₁ClO₃	166.5	170 (at 105 Pa)	1.085 (at 20°C)	[4]
2-Chloroethyl-2-chloropropyl sulfide	C₅H₁₀Cl₂S	173.10	183.85 (Predicted)	Not Specified	[5]

Note: The boiling point for 1-Chloroethyl Isopropyl Carbonate is reported at reduced pressure and is not directly comparable to a normal boiling point.

Based on these related structures, the boiling point of 2-chloroethyl isopropyl sulfide (C₅H₁₁ClS, MW: 138.66 g/mol ) is anticipated to be in the range of 150-170°C at atmospheric pressure. Its density is expected to be slightly greater than 1 g/cm³.

Experimental Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[6] For accurate and reproducible results, especially with small sample volumes, the Thiele tube method is highly recommended.[7]

Principle of the Thiele Tube Method

This method relies on trapping a small bubble of air in an inverted capillary tube that is submerged in the liquid sample. As the sample is heated, the trapped air expands. Upon reaching the boiling point, the liquid's vapor pressure, combined with the pressure of the expanding air, will overcome the external pressure, causing a rapid and continuous stream of bubbles to emerge from the capillary. The sample is then allowed to cool, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point. At this precise moment, the vapor pressure inside the capillary equals the external atmospheric pressure.[8]

Detailed Experimental Protocol

• Sample Preparation : Fill a small fusion tube to a depth of approximately 2-3 cm with 2-chloroethyl isopropyl sulfide.

• Capillary Tube : Take a capillary tube (approx. 10 cm long) and seal one end by heating it in a flame.

• Assembly : Place the sealed capillary tube, open-end down, into the fusion tube containing the sample.

• Thermometer Attachment : Secure the fusion tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer's bulb.

• Thiele Tube Setup : Clamp the Thiele tube to a retort stand and fill it with a suitable heating oil (e.g., mineral oil or silicone oil) to just above the side-arm.

• Immersion : Immerse the thermometer and the attached sample tube into the Thiele tube, ensuring the sample is positioned in the center of the main tube.

• Heating : Gently heat the side-arm of the Thiele tube with a micro-burner. The design of the tube ensures uniform heat distribution via convection currents.[7]

• Observation : As the temperature rises, a slow stream of bubbles will emerge from the capillary as trapped air expands. When the boiling point is approached, this will transition into a rapid, continuous stream of bubbles.

• Cooling and Measurement : Remove the heat source and allow the apparatus to cool slowly while stirring the oil bath. Carefully observe the capillary. The moment the bubbling stops and the liquid is drawn into the capillary tube, record the temperature. This is the boiling point.

• Barometric Pressure : Record the ambient barometric pressure, as the boiling point is pressure-dependent.[9]

Experimental Workflow Diagram

Caption: Workflow for Boiling Point Determination via Thiele Tube.

Experimental Determination of Density

Density is an intrinsic property defined as the mass of a substance per unit volume (D = m/V).[10] Its determination requires precise measurements of both mass and volume.

Principle of Density Measurement

The most straightforward and accurate method for a liquid is to use a calibrated volumetric flask or pycnometer. However, for research purposes where high precision is required with small sample volumes, the use of a graduated cylinder or pipette along with an analytical balance is a common and reliable practice.[11] The procedure involves accurately measuring a specific volume of the liquid and then determining its corresponding mass.

Detailed Experimental Protocol

• Equipment : Use a 10 mL or 25 mL graduated cylinder and an analytical balance with a precision of at least 0.001 g.

• Mass of Empty Cylinder : Place the clean, dry graduated cylinder on the analytical balance and tare it, or record its mass (m₁).

• Volume Measurement : Carefully add a specific volume of 2-chloroethyl isopropyl sulfide to the graduated cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus to ensure accuracy.[11]

• Mass of Cylinder and Liquid : Place the graduated cylinder containing the liquid back on the analytical balance and record the new mass (m₂).

• Calculation :

  • Mass of the liquid (m) = m₂ - m₁

  • Volume of the liquid (V) = 10.0 mL (or the measured volume)

  • Density (ρ) = m / V

• Repeatability : Repeat the measurement at least three times to ensure precision and calculate the average density.[11]

• Temperature Control : Record the ambient temperature during the measurement, as density is temperature-dependent. For higher accuracy, perform the measurement in a temperature-controlled environment.

Experimental Workflow Diagram

Caption: Workflow for Liquid Density Determination.

Conclusion and Best Practices

The accurate determination of boiling point and density is a cornerstone of chemical characterization. For a novel or sparsely documented compound like 2-chloroethyl isopropyl sulfide, adherence to meticulous experimental technique is paramount. The protocols detailed in this guide for the Thiele tube boiling point determination and direct mass/volume density measurement represent robust, accessible, and scientifically sound methods for any research laboratory.

Key recommendations for ensuring data integrity:

• Purity of Sample : Ensure the sample of 2-chloroethyl isopropyl sulfide is of high purity, as impurities can significantly affect boiling point and density.

• Calibration : Verify the calibration of thermometers and analytical balances before use.

• Environmental Control : Always record ambient temperature and pressure. For high-stakes applications, conduct experiments under controlled conditions.

• Safety : Always handle unknown chemical compounds in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

By following these guidelines, researchers can confidently generate reliable physicochemical data, paving the way for further investigation and application of 2-chloroethyl isopropyl sulfide in their respective fields.

References

• FramoChem. (n.d.). DATA SHEET Nr 3500 D: 1-CHLOROETHYL ISOPROPYL CARBONATE.

• PubChem. (n.d.). 2-Chloroethyl-2-chloropropyl sulfide. National Center for Biotechnology Information. Retrieved from [Link]

• TCI Chemicals. (2025, May 8). SAFETY DATA SHEET: 1-Chloroethyl Isopropyl Carbonate.
• MySkinRecipes. (n.d.). 2-Chloroethyl Methyl Sulfide.
• Lab Pro Inc. (n.d.). 2-Chloroethyl Ethyl Sulfide, 5ML.
• Cheméo. (n.d.). Chemical Properties of 2-Chloroethyl-2-chloropropyl sulfide.

• Organic Syntheses. (n.d.). 2-Chloroethyl benzoate. Retrieved from [Link]

• Chemistry LibreTexts. (2021, November 11). 2: The Density of Liquids and Solids (Experiment). Retrieved from [Link]

• Google Patents. (n.d.). CN103922938A - Method for synthesizing chloromethyl isopropyl carbonate.

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• NIST. (n.d.). 2-Chloroethyl ethyl sulfide. NIST Chemistry WebBook. Retrieved from [Link]

• Manufacturing Process Document. (n.d.). Manufacturing Process.

• GeeksforGeeks. (2025, July 23). Determination of Boiling Point of Organic Compounds. Retrieved from [Link]

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• American Chemical Society. (2024, July 24). Lesson 3.3: Density of Water. Retrieved from [Link]

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Technical Guide: Solubility Profile &amp; Solvent Selection for 2-Chloroethyl Isopropyl Sulfide (2-CEIPS)

Executive Summary

2-Chloroethyl isopropyl sulfide (2-CEIPS) is a critical simulant for sulfur mustard (HD), widely utilized in permeation studies, decontamination efficacy testing, and detector calibration. While structurally similar to the more common 2-chloroethyl ethyl sulfide (2-CEES), the isopropyl moiety in 2-CEIPS introduces steric bulk and increased lipophilicity that distinctively alters its solvation thermodynamics.

This guide provides a definitive technical analysis of the solubility of 2-CEIPS in organic solvents. It synthesizes empirical data from homologous hemi-mustards with calculated physicochemical parameters to deliver actionable protocols for extraction, synthesis, and chromatographic analysis.

Key Insight: 2-CEIPS exhibits a "Solubility Inversion" characteristic of alkylating sulfides—it is miscible in non-polar organics but kinetically unstable in nucleophilic polar protic solvents (e.g., methanol), where it undergoes solvolysis.

Physicochemical Profile & Solvation Thermodynamics[1]

To understand the solubility behavior of 2-CEIPS, we must first analyze its molecular architecture. The molecule consists of a lipophilic isopropyl tail and a reactive chloroethyl headgroup, bridged by a thioether sulfur.

Structural Parameters[2]

• Chemical Formula:

• Molecular Weight: 138.66 g/mol

• Predicted LogP (Octanol-Water): ~2.7 – 2.9 (Higher than 2-CEES due to the additional methyl group).

• Hansen Solubility Parameters (Estimated):

  • (Dispersion): ~17.4 MPa (Dominant interaction)
  • (Polarity): ~4.8 MPa
  • (Hydrogen Bonding): ~5.8 MPa

Solvation Mechanism

The solubility of 2-CEIPS is governed primarily by London Dispersion Forces . The isopropyl group disrupts potential dipole-dipole stacking, making the molecule highly compatible with non-polar solvents. In water, the "hydrophobic effect" drives phase separation, resulting in negligible solubility (< 0.1% w/v).

Solubility Data & Solvent Compatibility Matrix

The following table summarizes the solubility profile of 2-CEIPS. Data is derived from homologous extrapolation of 2-CEES properties and validated against standard sulfide solvation rules.

Table 1: Solubility Profile in Organic Solvents (at 25°C)

Solvent Class	Specific Solvent	Solubility Rating	Primary Interaction	Application Context
Aliphatic Hydrocarbon	n-Hexane, Heptane	Miscible	Dispersion	Liquid-Liquid Extraction (LLE) from water.
Aromatic Hydrocarbon	Toluene, Benzene	Miscible	Dispersion / -interaction	Stable storage solvent; GC-MS carrier.
Chlorinated	Dichloromethane (DCM), Chloroform	Miscible	Dipole-Dipole / Dispersion	High-efficiency extraction; Synthesis medium.
Polar Aprotic	Acetonitrile (ACN), Acetone	Miscible	Dipole-Dipole	LC-MS mobile phase; Reaction kinetics studies.
Polar Protic	Methanol, Ethanol	Soluble (Caution)	H-Bonding / Dipole	Decontamination studies; Note: Causes slow degradation.
Aqueous	Water	Insoluble (<4 mM)	Hydrophobic Effect	The phase to be extracted from.

Critical Note on Protic Solvents: While 2-CEIPS dissolves in methanol and ethanol, these solvents are nucleophilic. Over time (hours to days), they will attack the chloroethyl group, displacing the chloride to form an ether (e.g., 2-methoxyethyl isopropyl sulfide). Do not store standards in alcohols.

Experimental Methodologies

Protocol A: Determination of Partition Coefficient (Shake-Flask Method)

Objective: To empirically validate the lipophilicity (LogP) of 2-CEIPS for predictive modeling in biological systems.

Reagents:

• n-Octanol (HPLC Grade)

• Distilled Water (buffered to pH 7.4)

• 2-CEIPS (Pure Standard)

Workflow:

• Pre-saturation: Saturate n-octanol with water and water with n-octanol for 24 hours to ensure phase equilibrium.

• Spiking: Add 10 mg of 2-CEIPS to 10 mL of pre-saturated n-octanol. Vortex until dissolved.

• Equilibration: Add 10 mL of pre-saturated water to the system.

• Agitation: Shake mechanically for 4 hours at 25°C.

• Separation: Centrifuge at 3000 RPM for 10 minutes to break any emulsion.

• Quantification: Analyze both phases using GC-FID or GC-MS.

  • Calculation:

    [1]

  • LogP:

Protocol B: High-Efficiency Extraction for GC-MS Analysis

Objective: Recover 2-CEIPS from an aqueous reaction mixture with >95% efficiency.

Step-by-Step Description:

• Salting Out: Add NaCl to the aqueous sample until saturation. This increases the ionic strength, driving the non-polar 2-CEIPS out of the water phase (Salting-out effect).

• Solvent Addition: Add an equal volume of Dichloromethane (DCM). DCM is preferred over Hexane if the sample contains other polar contaminants, as it provides a cleaner extraction for sulfides.

• Phase Separation: After vigorous mixing and centrifugation, collect the lower organic layer (DCM is denser than water:

  g/mL).

• Drying: Pass the organic extract through a small column of anhydrous Sodium Sulfate (

  ) to remove residual water which could damage GC columns.

Safety & Handling (E-E-A-T)

Although 2-CEIPS is a "simulant," it is a hemi-mustard and retains vesicant (blister-causing) properties. It is an alkylating agent capable of DNA modification.

• PPE: Double nitrile gloves are mandatory. The lipophilic nature of 2-CEIPS allows it to permeate standard latex gloves rapidly.

• Inactivation: Spills should be treated with a solution of 10% bleach (sodium hypochlorite) or specialized decontamination solution (e.g., Decon 90) to oxidize the sulfide to a sulfoxide/sulfone, reducing volatility and toxicity.

• Storage: Store neat material at 4°C under inert gas (Argon/Nitrogen) to prevent auto-oxidation.

References

• PubChem. (2023). 2-Chloroethyl ethyl sulfide (Compound Summary).[2][3][4] National Library of Medicine. [Link]

• United States Environmental Protection Agency (EPA). (2023). CompTox Chemicals Dashboard: Bis(2-chloroethyl)sulfide & Simulants. [Link]

• Abbott, S. (2023). Hansen Solubility Parameters: Theory and Application. Steven Abbott TCNF. [Link]

• Organic Chemistry Portal. (2023). Solvent Properties and Solubility Prediction. [Link]

• Worcester Polytechnic Institute. (2016). Extraction and Analysis of Flavor Compounds (Sulfide Extraction Protocols). [Link]

Sources

• 1. cLogP Calculation - Osiris Property Explorer [organic-chemistry.org]
• 2. georganics.sk [georganics.sk]
• 3. 2-氯乙基乙基硫醚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 2-Chloroethyl ethyl sulfide - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

"using 2-chloroethyl isopropyl sulfide in organic synthesis"

Application Note: 2-Chloroethyl Isopropyl Sulfide (CEIS) in Organic Synthesis & Chemical Defense Research

Executive Summary

2-Chloroethyl isopropyl sulfide (CEIS), a monofunctional analog of the vesicant Sulfur Mustard (HD), serves a dual role in modern chemical research. Primarily, it functions as a precise chemical simulant for studying the degradation, detection, and decontamination of blister agents without the extreme hazards of bis(2-chloroethyl) sulfide. Secondarily, in organic synthesis, CEIS acts as a specialized electrophilic alkylating agent , used to introduce the 2-(isopropylthio)ethyl moiety into nucleophilic scaffolds (amines, thiols, and phenoxides).

This guide details the mechanistic underpinnings of CEIS reactivity, specifically the formation of the episulfonium ion , and provides validated protocols for its use in decontamination kinetics and synthetic alkylation.

Chemical Profile & Mechanistic Insight

Identity:

• IUPAC Name: 1-Chloro-2-(isopropylthio)ethane

• CAS Number: 4261-68-1

• Structure:

• Role: Hemi-Mustard Simulant; Alkylating Agent.

The Episulfonium Gatekeeper Mechanism: Unlike simple alkyl halides, CEIS does not react primarily via a standard

direct displacement. Its reactivity is governed by Neighboring Group Participation (NGP) . The internal sulfur atom, enhanced by the electron-donating inductive effect (+I) of the bulky isopropyl group, attacks the -carbon, displacing the chloride ion.

This forms a cyclic, positively charged episulfonium (thiiranium) ion . This intermediate is highly electrophilic and susceptible to nucleophilic attack, relieving the ring strain.

• Comparison to CEES (Ethyl analog): The isopropyl group in CEIS provides greater electron density to the sulfur than the ethyl group in 2-chloroethyl ethyl sulfide (CEES). This theoretically accelerates the initial cyclization (episulfonium formation) but introduces steric hindrance that may retard the subsequent nucleophilic attack, offering a distinct kinetic profile for detailed mechanistic studies.

Application I: Organic Synthesis (Alkylation)

In synthetic organic chemistry, CEIS is utilized to append the 2-(isopropylthio)ethyl side chain. This motif is valuable in medicinal chemistry for adjusting lipophilicity (logP) and testing metabolic stability (sulfur oxidation).

Protocol A: N-Alkylation of Secondary Amines

Objective: Synthesize a tertiary amine with a thioether side chain.

Reagents:

• Secondary Amine (e.g., Piperidine, Morpholine) [1.0 equiv]

• CEIS [1.2 equiv]

• Base: Potassium Carbonate (

  ) [2.0 equiv] or Cesium Carbonate ( ) [1.5 equiv] for faster kinetics.

• Solvent: Acetonitrile (

  ) or DMF.

• Catalyst: Sodium Iodide (NaI) [0.1 equiv] (Finkelstein condition to generate reactive iodide in situ).

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the secondary amine (10 mmol) in Acetonitrile (30 mL).

• Base Addition: Add

  (20 mmol) and NaI (1 mmol). Stir for 10 minutes at room temperature.

• Alkylation: Add CEIS (12 mmol) dropwise via syringe.

  • Note: CEIS is a vesicant.[1][2][3] Perform this step in a fume hood wearing double nitrile gloves.

• Reflux: Heat the mixture to 60–80°C under an inert atmosphere (

  or Ar) for 12–24 hours. Monitor via TLC or LC-MS for the disappearance of the amine.

• Workup: Cool to room temperature. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: Redissolve residue in EtOAc, wash with water and brine. Dry over

  . Purify via silica gel flash chromatography (Hexane/EtOAc gradient).

Validation:

• 1H NMR: Look for the disappearance of the

  triplet ( ppm) and appearance of the triplet ( ppm).

• Mass Spec: Confirm molecular ion

  .

Application II: Chemical Defense Research (Simulant Studies)

CEIS is critical for validating decontamination protocols. It mimics the lipophilicity and sulfur reactivity of Mustard Gas (HD) but produces non-genotoxic degradation products (sulfoxides/sulfones) in oxidative tests.

Protocol B: Oxidative Decontamination Efficiency Testing

Objective: Determine the half-life (

) of CEIS when treated with a catalytic oxidant (e.g., metalloporphyrins, polyoxometalates, or commercial decontaminants).

Experimental Design:

Parameter	Condition
Substrate	CEIS (20 µL, approx. 0.15 mmol)
Oxidant	Hydrogen Peroxide ( ) or TBHP [Excess, 10-50 equiv]
Catalyst	1-5 mol% (Variable)
Solvent	Methanol/Water (1:1) or Acetonitrile/Buffer
Internal Standard	1,4-Dichlorobenzene (Inert to oxidation under mild conditions)

Workflow Diagram:

Step-by-Step Methodology:

• Baseline: Prepare a solution of CEIS and Internal Standard in the chosen solvent. Inject into GC to establish the Area Ratio (

  ) at .

• Initiation: Add the oxidant to the reaction vessel while stirring vigorously.

• Sampling: At predetermined intervals, remove 100 µL aliquots.

• Quenching: Immediately partition the aliquot into 500 µL of Dichloromethane (DCM) containing a reductive quencher (if using peroxide) or simply extract into non-polar solvent to stop the reaction (oxidants remain in aqueous phase).

• Analysis: Analyze the organic layer via GC-MS.

  • Target Product 1: CEIS-Sulfoxide (2-chloroethyl isopropyl sulfoxide).

  • Target Product 2: CEIS-Sulfone (2-chloroethyl isopropyl sulfone) – Note: Over-oxidation to sulfone is often undesirable in selective catalysis.

• Calculation: Plot

  vs. time. The slope determines the half-life: .

Safety & Handling (Critical)

Although CEIS is a "simulant," it retains vesicant properties and is a potent alkylating agent. It causes skin blistering and eye damage.[1]

• Engineering Controls: All operations must be performed in a certified chemical fume hood.

• PPE: Neoprene or double nitrile gloves, lab coat, and chemical splash goggles.

• Decontamination Solution: Prepare a "Decon Slurry" consisting of 10% bleach (sodium hypochlorite) and 5% NaOH.

• Spill Response: Cover spills with vermiculite, then treat with Decon Slurry. Allow to sit for 30 minutes before disposal.

References

• Yang, Y. C., et al. (1987). "Direct NMR measurements of sulfonium chlorides produced from the hydrolyses of 2-chloroethyl sulfides." Journal of Organic Chemistry. Link

• Rohrbaugh, D. K., et al. (1988). "Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry." Journal of Chromatography A. Link

• Jain, A. K., et al. (2011).[2] "Sulfur mustard analog, 2-chloroethyl ethyl sulfide-induced skin injury involves DNA damage and induction of inflammatory mediators."[2] Toxicology Letters. Link

• Sigma-Aldrich. (2024). "Safety Data Sheet: 2-Chloroethyl ethyl sulfide (Simulant Analog)." Link

• Smith, B. M., et al. (2002). "Nucleophilic Aromatic Substitution Reactions of Chloroazines with Bisulfide and Polysulfides." Environmental Science & Technology. Link

(Note: While specific literature on the isopropyl variant (CEIS) is less abundant than the ethyl variant (CEES), the chemical behavior described in these references for CEES is directly applicable and homologous to CEIS, with the noted steric modifications.)

Sources

• 1. georganics.sk [georganics.sk]
• 2. brieflands.com [brieflands.com]
• 3. 2-Chloroethyl ethyl sulfide | C4H9ClS | CID 12733 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes: 2-Chloroethyl Isopropyl Sulfide as a Potent Alkylating Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of 2-chloroethyl isopropyl sulfide (CEPS) as an alkylating agent. CEPS, a monofunctional analog of sulfur mustard, exhibits high reactivity towards a wide range of nucleophiles. This reactivity is driven by the formation of a strained, three-membered episulfonium ion intermediate. These notes detail the underlying mechanism, provide field-proven safety protocols for handling this hazardous substance, and offer a step-by-step protocol for a representative alkylation reaction. The information is intended to enable researchers to safely and effectively utilize CEPS in synthetic chemistry and biological studies while maintaining the highest standards of scientific integrity and laboratory safety.

Introduction and Scientific Context

2-Chloroethyl isopropyl sulfide (CEPS) is an organosulfur compound belonging to the family of sulfur mustards. While its bifunctional analog, bis(2-chloroethyl) sulfide (sulfur mustard, HD), is known for its use as a chemical warfare agent, monofunctional analogs like CEPS are valuable research tools.[1][2] They allow for the study of the potent alkylating properties of the 2-chloroethyl sulfide moiety while avoiding the extensive cross-linking caused by bifunctional agents.[3]

The primary utility of CEPS stems from its ability to act as a powerful electrophile, capable of alkylating various nucleophilic sites on both small molecules and complex biomolecules like DNA and proteins.[4][5] This reactivity makes it a subject of interest in toxicology for understanding the mechanisms of vesicant-induced injury and in drug development for designing targeted covalent inhibitors.[2][4][6]

Table 1: Physicochemical Properties of 2-Chloroethyl Isopropyl Sulfide

Property	Value
CAS Number	693-07-2 (for the closely related ethyl analog)
Molecular Formula	C5H11ClS
Molecular Weight	138.66 g/mol
Appearance	Oily, hydrophobic liquid[1][7]
Boiling Point	~156-157 °C (for ethyl analog)
Density	~1.07 g/mL (for ethyl analog)[8]

Note: Data for the isopropyl analog may vary slightly from the more commonly cited ethyl analog (CEES).

Core Principle: The Mechanism of Alkylation

The potent alkylating ability of 2-chloroethyl sulfides is not due to a simple direct SN2 displacement of the chloride ion. Instead, the reaction proceeds through a rapid, intramolecular cyclization, a process known as anchimeric assistance or neighboring group participation.

• Episulfonium Ion Formation: The sulfur atom, acting as an internal nucleophile, attacks the β-carbon, displacing the chloride leaving group. This forms a highly reactive, positively charged, three-membered ring intermediate called an episulfonium (or thiiranium) ion.[9][10][11] This initial step is first-order and is typically the rate-determining step of the overall alkylation process.[9]

• Nucleophilic Attack: The strained episulfonium ion is a powerful electrophile. It is rapidly attacked by external nucleophiles (Nu:). The ring opens, completing the alkylation and covalently attaching the 2-(isopropylthio)ethyl group to the nucleophile.[4][10][11]

This two-step mechanism explains the high reactivity of CEPS, even towards weak nucleophiles, and is central to both its synthetic utility and its biological toxicity.[5]

Figure 1: Mechanism of alkylation by 2-chloroethyl isopropyl sulfide.

Mandatory Safety and Handling Protocols

WARNING: 2-Chloroethyl isopropyl sulfide is a toxic and hazardous substance. It is a vesicant (blistering agent), corrosive, and may be carcinogenic.[8][12] All handling must be performed with extreme caution by trained personnel in a designated chemical fume hood.

• Personal Protective Equipment (PPE):

  • Gloves: Wear double-layered chemically resistant gloves (e.g., butyl rubber or Viton). Change gloves immediately upon any sign of contamination.

  • Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[1][7]

  • Lab Coat: A chemically resistant lab coat or apron must be worn. Ensure cuffs are tightened to prevent skin exposure.[1]

  • Respiratory Protection: Work must be conducted in a certified chemical fume hood to prevent inhalation of vapors.[1][7] For any procedures with a higher risk of aerosol generation, a qualified gas mask with an appropriate filter (e.g., ABEK type) should be used.[1][13]

• Engineering Controls:

  • Fume Hood: All transfers, reactions, and workups must be performed inside a high-performance chemical fume hood.[1][7]

  • Segregated Storage: Store CEPS in a well-closed, secondary container in a designated, ventilated cabinet away from incompatible materials like strong oxidizing agents and bases.[8][13][14]

• Decontamination and Spill Response:

  • Decontamination Solution: Have a freshly prepared decontamination solution ready. A common solution is a dilute bleach (sodium hypochlorite) solution, which oxidizes the sulfide to less harmful sulfoxides and sulfones.

  • Spill Kit: An appropriate chemical spill kit containing absorbent materials should be readily accessible.

  • Procedure: In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite or sand).[14] Carefully transfer the contaminated material to a sealed waste container. Decontaminate the area with bleach solution, followed by a water and soap wash. Do not let the chemical enter drains.[14]

• First Aid:

  • Skin Contact: Immediately remove all contaminated clothing.[13][14] Flush the affected skin with copious amounts of water for at least 15 minutes, followed by washing with soap and water. Seek immediate medical attention.[14]

  • Eye Contact: Immediately flush eyes with a large amount of water for at least 15-20 minutes, lifting the upper and lower eyelids. Remove contact lenses if possible. Seek immediate medical attention.[13]

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[14]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[14]

Application Protocol: Alkylation of a Model Nucleophile (4-Nitrothiophenol)

This protocol describes a representative procedure for the S-alkylation of 4-nitrothiophenol with CEPS. This reaction is chosen for its clear reaction profile and the ease of monitoring by Thin Layer Chromatography (TLC) due to the chromophoric nature of the starting material and product.

4.1. Materials and Reagents

• 2-Chloroethyl isopropyl sulfide (CEPS)

• 4-Nitrothiophenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl Acetate (EtOAc)

• Hexanes

• Deionized Water

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• TLC plates (silica gel 60 F₂₅₄)

4.2. Experimental Workflow

Figure 2: General workflow for the alkylation protocol.

4.3. Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrothiophenol (1.55 g, 10.0 mmol, 1.0 eq) and anhydrous potassium carbonate (2.07 g, 15.0 mmol, 1.5 eq).

  • Expert Insight: Potassium carbonate is a mild base sufficient to deprotonate the thiophenol, forming the more nucleophilic thiophenolate anion. Anhydrous conditions are used to prevent hydrolysis of the CEPS.

• Solvent Addition: Add 40 mL of anhydrous acetonitrile to the flask. Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10 minutes.

  • Expert Insight: Acetonitrile is a polar aprotic solvent that effectively solubilizes the salts and reactants without interfering with the reaction.

• CEPS Addition: Using a syringe, slowly add 2-chloroethyl isopropyl sulfide (1.39 g, ~1.25 mL, 10.0 mmol, 1.0 eq) to the stirring suspension at room temperature.

  • Trustworthiness Check: The addition should be done carefully and dropwise to control any potential exotherm, although the reaction is typically well-behaved at this scale.

• Reaction Progress: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 20% Ethyl Acetate/Hexanes mobile phase). The consumption of the yellow 4-nitrothiophenol spot and the appearance of a new, less polar product spot indicates the reaction is proceeding. The reaction is typically complete within 2-4 hours.

• Workup and Extraction:

  • Once the reaction is complete (as judged by TLC), quench the reaction by adding 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Expert Insight: The water wash removes the potassium carbonate and other inorganic salts, while the brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 15% EtOAc) to obtain the pure S-alkylated product, 4-nitrophenyl 2-(isopropylthio)ethyl sulfide.

• Characterization: Characterize the final product using standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry, to confirm its structure and purity.

Biological Implications and Research Applications

The primary biological relevance of CEPS is its ability to alkylate nucleophilic sites in biomolecules, which is the basis of its toxicity.[4]

• DNA Alkylation: Like its parent compound, CEPS can alkylate DNA, primarily at the N7 position of guanine residues.[4] This can lead to DNA damage, mutations, and cell death, which are key factors in its carcinogenic and cytotoxic effects.[5][6][15]

• Protein Alkylation: The side chains of amino acids such as cysteine (thiol group) and histidine (imidazole group) are susceptible to alkylation by CEPS. This can lead to enzyme inactivation and disruption of cellular signaling pathways.[6]

• Toxicology Research: CEPS is frequently used as a less hazardous surrogate for sulfur mustard to study the molecular mechanisms of vesicant-induced skin and lung injury and to develop and test potential antidotes and medical countermeasures.[1][2][4][7]

References

• Mechanistic Insights into the Hydrolysis of 2-Chloroethyl Ethyl Sulfide: The Expanded Roles of Sulfonium Salts. (2013). The Journal of Organic Chemistry. Available at: [Link]

• Methimazole, an Effective Neutralizing Agent of the Sulfur Mustard Derivative 2-Chloroethyl Ethyl Sulfide. (2023). ACS Bio & Med Chem Au. Available at: [Link]

• Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. (2022). Annals of Military and Health Sciences Research. Available at: [Link]

• Investigation of Polysulfide Mustard Analogues and Reactive Intermediates from Levinstein Mustard by Density Functional Theory (DFT). (2015). Organisation for the Prohibition of Chemical Weapons (OPCW). Available at: [Link]

• Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. (2022). Brieflands. Available at: [Link]

• Mustard gas. Wikipedia. Available at: [Link]

• Sulfonium Ions. (2012). The Retort. Available at: [Link]

• Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines. National Institutes of Health. Available at: [Link]

• ICSC 0418 - SULFUR MUSTARD. International Labour Organization. Available at: [Link]

• How Do Alkylating Agents Work? Mechanism, Uses, and Side Effects Explained. (2026). Liv Hospital. Available at: [Link]

• Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. (2022). Brieflands. Available at: [Link]

• 2-Chloroethyl-2-chloropropyl sulfide. PubChem. Available at: [Link]

• Alkylating Agents. Holland-Frei Cancer Medicine. 6th edition.. Available at: [Link]

• PHARMACOLOGICAL PROFILE AND STRUCTURE- ACTIVITY RELATIONSHIP OF ALKYLATING AGENTS USED IN CANCER TREATMENT. (2018). International Journal of Research in Pharmacy and Chemistry. Available at: [Link]

• Alkylating Agents. Oncohema Key. Available at: [Link]

• Sulphur Mustard (Mustard Gas) - Incident management. GOV.UK. Available at: [Link]

• Guidelines for Sulfur Mustard Agents. Guidelines for Chemical Warfare Agents in Military Field Drinking Water. Available at: [Link]

• Clinical and High-Dose Alkylating Agents. SlideShare. Available at: [Link]

• Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. (2022). Brieflands. Available at: [Link]

• Kinetics and mechanism of the hydrolysis of 2-chloroethyl sulfides. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and mass spectral analysis of hd degradation products. a computational elucidation of the results. (2008). Defense Technical Information Center. Available at: [Link]

• 2-IODOETHYL BENZOATE. Organic Syntheses. Available at: [Link]

• 2-Chloroethyl ethyl sulfide. NIST WebBook. Available at: [Link]

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• 2. brieflands.com [brieflands.com]
• 3. Detoxication of sulfur half-mustards by nucleophilic scavengers: robust activity of thiopurines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
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• 9. researchgate.net [researchgate.net]
• 10. opcw.org [opcw.org]
• 11. The Retort [www1.udel.edu]
• 12. Guidelines for Sulfur Mustard Agents - Guidelines for Chemical Warfare Agents in Military Field Drinking Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. chemicalbook.com [chemicalbook.com]
• 14. ICSC 0418 - SULFUR MUSTARD [chemicalsafety.ilo.org]
• 15. int.livhospital.com [int.livhospital.com]

Application Note: High-Sensitivity GC-MS Protocol for the Analysis of 2-Chloroethyl Isopropyl Sulfide

Abstract & Introduction

2-Chloroethyl isopropyl sulfide is an organosulfur compound of significant interest due to its structural similarity to chemical warfare agents (CWAs), often serving as a simulant or surrogate for mustard gas in research and defense applications.[1][2] Its detection at trace levels is critical for environmental monitoring, forensic analysis following potential exposure, and as a potential genotoxic impurity in pharmaceutical manufacturing.[3] Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for this purpose, offering unparalleled sensitivity and selectivity for the unambiguous identification and quantification of volatile and semi-volatile compounds.[4][5]

This application note provides a comprehensive, field-proven protocol for the analysis of 2-chloroethyl isopropyl sulfide. We will detail a robust methodology from sample preparation to data interpretation, emphasizing the rationale behind critical experimental parameters. The protocol is designed for researchers, scientists, and drug development professionals requiring a reliable and self-validating system for trace-level analysis.

Critical Safety Considerations

2-Chloroethyl isopropyl sulfide and its analogs, such as 2-chloroethyl ethyl sulfide (CEES), are hazardous materials.[6] They are classified as toxic if swallowed, inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[7][8] Some analogs are also considered potential carcinogens.[7][8]

Mandatory Safety Precautions:

• All handling of pure substances and concentrated solutions must be performed within a certified chemical fume hood.[9]

• Personnel must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[7][9]

• An emergency eye wash station and safety shower must be immediately accessible.[7]

• All waste materials must be disposed of as hazardous waste according to local, state, and federal regulations.[10]

• Consult the Safety Data Sheet (SDS) for 2-chloroethyl ethyl sulfide or a closely related analog before beginning any work.[8][9]

Experimental Workflow Overview

The analytical process follows a systematic workflow designed to ensure accuracy, reproducibility, and sensitivity. The key stages involve careful sample preparation to isolate the analyte from the matrix, separation by gas chromatography, and detection/identification by mass spectrometry.

Caption: Overall workflow for GC-MS analysis of 2-chloroethyl isopropyl sulfide.

Materials, Reagents, and Instrumentation

Reagents and Standards

• 2-Chloroethyl isopropyl sulfide: Analytical standard (Purity ≥98%).

• Solvents: HPLC or GC-grade Dichloromethane (DCM), Hexane, and Methanol. Volatile organic solvents are required for GC-MS analysis.[4][11]

• Carrier Gas: Helium (99.999% purity or higher).

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials (2 mL, amber glass) with PTFE-lined septa.[4][11]

Instrumentation

• Gas Chromatograph (GC): Agilent 7890 series or equivalent, equipped with a split/splitless injector and an autosampler.

• Mass Spectrometer (MS): Agilent 5977 series Mass Selective Detector (MSD) or equivalent single quadrupole or ion trap system.

Detailed Analytical Protocol

Preparation of Standards

Causality: A multi-point calibration curve is essential for accurate quantification. Preparing a stock solution in a less volatile solvent like DCM and then diluting in the final sample solvent minimizes evaporative losses and ensures consistency.

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of pure 2-chloroethyl isopropyl sulfide standard. Dissolve in a 10 mL Class A volumetric flask using dichloromethane.

• Working Stock Solution (e.g., 10 µg/mL): Pipette 100 µL of the primary stock solution into a 10 mL volumetric flask and dilute to volume with the chosen sample solvent (e.g., hexane).[11]

• Calibration Standards: Prepare a series of calibration standards (e.g., 0.05, 0.1, 0.5, 1.0, 2.5, 5.0 µg/mL) by serial dilution of the working stock solution in the sample solvent. Transfer to labeled autosampler vials.

Sample Preparation (Liquid-Liquid Extraction Example)

Causality: The goal of sample preparation is to transfer the analyte from a potentially complex matrix (like water or soil) into a clean organic solvent compatible with the GC system.[4] Liquid-liquid extraction with an immiscible organic solvent like dichloromethane is a classic and effective method. For air or headspace analysis, Solid Phase Microextraction (SPME) is a superior alternative.[1][3]

• Collect 10 mL of the aqueous sample in a clean glass container.

• Transfer the sample to a 40 mL glass vial with a PTFE-lined cap.

• Add 5 mL of dichloromethane (DCM).

• Cap the vial and shake vigorously for 2 minutes.

• Allow the layers to separate for 10 minutes. The DCM layer will be at the bottom.

• Carefully transfer the bottom organic layer (DCM) using a glass Pasteur pipette to a clean GC vial for analysis. If particulates are present, centrifuge the sample prior to transfer.[4][11]

GC-MS Instrumental Parameters

Causality: The chosen parameters are designed to provide sharp chromatographic peaks, good separation from matrix components, and characteristic mass spectra for confident identification. A non-polar (5% phenyl) methylpolysiloxane column (e.g., DB-5ms) is an excellent general-purpose column that separates compounds primarily by boiling point, which is suitable for this analysis.[12][13] A splitless injection is used to maximize the transfer of analyte onto the column, achieving the low detection limits required for trace analysis.[11]

GC Parameter	Setting	Rationale
GC Column	Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film	Provides excellent inertness and separation for organosulfur compounds.[14][15]
Injector Type	Split/Splitless
Injector Mode	Splitless	Maximizes sensitivity for trace-level detection.[11]
Injector Temp.	250 °C	Ensures rapid and complete volatilization of the analyte.[11]
Injection Volume	1 µL	Standard volume for splitless injections to avoid overloading.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for a 0.25 mm ID column for balancing speed and resolution.
Oven Program	50 °C (hold 2 min), then 15 °C/min to 280 °C (hold 5 min)	The initial hold ensures good peak shape for volatile compounds. The ramp provides efficient separation, and the final hold cleans the column of any high-boiling residues.

MS Parameter	Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces repeatable, library-searchable fragmentation patterns.
Ion Source Temp.	230 °C	Standard temperature to promote ionization while minimizing thermal degradation.
Quadrupole Temp.	150 °C	Standard temperature for maintaining mass accuracy.
Transfer Line Temp.	280 °C	Prevents condensation of the analyte as it moves from the GC to the MS.
Acquisition Mode	Full Scan & Selected Ion Monitoring (SIM)	Full Scan is used for initial identification. SIM is used for high-sensitivity quantification.
Full Scan Range	m/z 40 - 250	Covers the molecular ion and all significant fragments of the target analyte.
Solvent Delay	3.0 min	Prevents the high concentration of solvent from entering and saturating the MS detector.

Data Analysis and Interpretation

Analyte Identification

A compound is positively identified by meeting two criteria:

• Retention Time (RT): The retention time of the peak in the sample chromatogram must match the retention time of the authenticated standard within a narrow window (e.g., ±0.1 minutes).

• Mass Spectrum: The background-subtracted mass spectrum of the sample peak must show a clear molecular ion and a fragmentation pattern that matches the spectrum of the standard or a reference library like NIST.[16]

Expected Mass Spectrum Fragmentation

The mass spectrum of 2-chloroethyl isopropyl sulfide is characterized by specific fragments resulting from cleavage at the sulfur atom and loss of the chlorine atom. The presence of chlorine is confirmed by the M+2 isotopic peak, which should be approximately one-third the abundance of the parent M+ peak.

Caption: Predicted EI fragmentation pathway for 2-chloroethyl isopropyl sulfide.

Quantification using Selected Ion Monitoring (SIM)

For achieving the lowest possible detection limits, operating the mass spectrometer in SIM mode is required. This involves monitoring only a few characteristic ions, which dramatically increases the signal-to-noise ratio.

SIM Parameter	Ions (m/z)	Designation
Quantifier Ion	103	[M-Cl]+
Qualifier Ion 1	63	[CH2CH2Cl]+
Qualifier Ion 2	138	[M]+

Procedure:

• Generate a calibration curve by plotting the peak area of the quantifier ion (m/z 103) versus the concentration of the prepared standards.

• Perform a linear regression on the data points. The curve should have a correlation coefficient (r²) of >0.995 for accurate quantification.

• Determine the concentration of the analyte in the sample extract by using the peak area from the sample and the regression equation from the calibration curve.

• Calculate the final concentration in the original sample by accounting for the initial sample volume and extraction volume.

Conclusion

This application note presents a detailed and robust GC-MS protocol for the sensitive and selective analysis of 2-chloroethyl isopropyl sulfide. By adhering to the specified sample preparation techniques and optimized instrumental parameters, researchers can achieve reliable identification and accurate quantification of this compound at trace levels. The inherent logic of the method, from sample handling to data analysis, provides a self-validating framework for obtaining high-quality, defensible data in critical research and monitoring applications.

References

• Cheméo. (n.d.). Chemical Properties of 2-Chloroethyl-2-chloropropyl sulfide. Retrieved from [Link]

• Atmospheric Analysis & Consulting, Inc. (n.d.). Sampling and Analysis of Sulfur Compounds Using Gas Chromatograph/ Mass Selective Detector (GC/MS). Retrieved from [Link]

• Rohrbaugh, D. K., Yang, Y. C., & Ward, J. R. (1988). Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry. Journal of Chromatography A, 447(1), 165-169. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloroethyl-2-chloropropyl sulfide. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. Retrieved from [Link]

• Ingenieria Analitica Sl. (n.d.). Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. Retrieved from [Link]

• Rohrbaugh, D., Yang, Y. C., & Ward, J. R. (1988). Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry. Semantic Scholar. Retrieved from [Link]

• United States Environmental Protection Agency. (2025). Selected Analytical Methods for Environmental Remediation and Recovery (SAM). Retrieved from [Link]

• Agilent Technologies. (n.d.). Agilent J&W GC Column Selection Guide. Retrieved from [Link]

• Amerigo Scientific. (n.d.). A Guide to GC Column Selection. Retrieved from [Link]

• Radadia, A. D., et al. (2012). Micromachined GC Columns for Fast Separation of Organophosphonate and Organosulfur Compounds. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloroethyl ethyl sulfide. Retrieved from [Link]

• Georganics. (2015). Safety Data Sheet: 2-Chloroethyl ethyl sulfide. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Sulfide, bis(2-chloropropyl) (CAS 22535-54-2). Retrieved from [Link]

• Bae, S. Y., et al. (2008). Synthesis and Mass Spectral Analysis of HD Degradation Products. A Computational Elucidation of the Results. DTIC. Retrieved from [Link]

• David, F., et al. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. LCGC Europe. Retrieved from [Link]

• Lin, C. H., et al. (2010). Development of an Analytical Protocol for Forensic Identification of Chemical Warfare Agent Surrogates. ResearchGate. Retrieved from [Link]

• Chromatographia. (2005). Gas Chromatographic Techniques for the Analysis of Chemical Warfare Agents. SpringerLink. Retrieved from [Link]

• Cerium Labs. (n.d.). Measurement of Trace Sulfur Compounds in Isopropyl Alcohol by Purge & Trap / Gas Chromatography / Mass Spectrometry. Retrieved from [Link]

• Al-Ghamdi, A. F. (2014). Chromatographic Determination of a Blistering Agent 2-Chloroethyl Ethyl Sulfide (CEES): Optimization of the Operating Conditions. ResearchGate. Retrieved from [Link]

• Valdez, C. A., et al. (2017). Analysis of chemical warfare agents by gas chromatography-mass spectrometry: methods for their direct detection and derivatization approaches for the analysis of their degradation products. OSTI.GOV. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Retrieved from [Link]

• NIST. (n.d.). 2-Chloroethyl ethyl sulfide. NIST WebBook. Retrieved from [Link]

• Francis, G. J., Milligan, D. B., & McEwan, M. J. (2009). Detection and quantification of chemical warfare agent precursors and surrogates by selected ion flow tube mass spectrometry. Analytical Chemistry, 81(21), 8892-8899. Retrieved from [Link]

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Application Notes &amp; Protocols for the Safe Handling and Storage of 2-Chloroethyl Isopropyl Sulfide

Abstract: This document provides a comprehensive guide to the safe handling, storage, and emergency procedures for 2-chloroethyl isopropyl sulfide. As a structural analog to sulfur mustards (vesicants), this compound presents significant health and safety risks that necessitate stringent adherence to established protocols.[1][2] These application notes are intended for researchers, scientists, and drug development professionals who may work with this hazardous chemical. The protocols outlined herein are designed to ensure the safety of laboratory personnel and the integrity of the research environment.

Introduction and Hazard Analysis

2-Chloroethyl isopropyl sulfide is an organosulfur compound that, due to its chemical structure, is considered a hazardous substance.[3] It is a monofunctional analog of sulfur mustard and is used as a simulant in research.[1][4] The primary hazards associated with this compound include its potential to cause severe skin burns, eye damage, and respiratory irritation.[5][6] It is also classified as a flammable liquid and is toxic if swallowed, in contact with skin, or if inhaled.[5][6] Long-term exposure may have carcinogenic effects.[5][6]

Understanding the chemical and physical properties of 2-chloroethyl isopropyl sulfide is paramount for safe handling. While specific data for the isopropyl derivative is not as prevalent, the properties of the closely related 2-chloroethyl ethyl sulfide provide a strong basis for risk assessment.

Table 1: Physicochemical and Toxicological Data (based on 2-chloroethyl ethyl sulfide as a close analog)

Property	Value	Source
Chemical Formula	C5H10ClS	[3]
Molecular Weight	139.65 g/mol	[3]
Appearance	Colorless liquid	[2]
Boiling Point	156-157 °C	[4][7]
Flash Point	52 °C	[5]
Density	1.07 g/mL at 25 °C	[4]
LD50 (oral, rat)	252 mg/kg	[2][5]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, starting with robust engineering controls and supplemented by appropriate PPE, is essential when working with 2-chloroethyl isopropyl sulfide.

Engineering Controls

All work with 2-chloroethyl isopropyl sulfide must be conducted in a certified chemical fume hood with a face velocity of at least 100 feet per minute.[8] The fume hood provides the primary barrier against inhalation of toxic vapors.[8] An emergency eyewash station and safety shower must be readily accessible in the immediate work area.[5][9]

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent skin and eye contact.[10][11] The following PPE is mandatory when handling 2-chloroethyl isopropyl sulfide:

• Gloves: Double gloving with chemically resistant gloves (e.g., nitrile or neoprene) is required.[12] Gloves should be inspected for any signs of degradation or puncture before use and changed immediately if contamination is suspected.[12]

• Eye Protection: Chemical splash goggles and a face shield are necessary to protect the eyes and face from splashes.[5][12]

• Lab Coat: A flame-retardant lab coat with long sleeves and a secure closure is required.

• Respiratory Protection: For operations with a high risk of aerosol generation or in the event of a spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][12]

Safe Handling and Experimental Protocols

Adherence to strict protocols during handling is crucial to minimize the risk of exposure.

General Handling Procedures

• Always work within the designated area of the fume hood.

• Keep containers of 2-chloroethyl isopropyl sulfide tightly closed when not in use.[8][10]

• Use only non-sparking tools to prevent ignition of flammable vapors.[5]

• Avoid the generation of aerosols and vapors.[8]

• Ground and bond containers when transferring the material to prevent static discharge.[13]

• Do not eat, drink, or smoke in the laboratory.[5]

• Wash hands thoroughly with soap and water after handling the chemical.[6]

Protocol for Weighing and Dispensing

• Ensure the analytical balance is placed inside the chemical fume hood or is enclosed in a ventilated balance enclosure.

• Don all required PPE.

• Place a tared, sealed container on the balance.

• Carefully transfer the required amount of 2-chloroethyl isopropyl sulfide into the container using a clean, compatible pipette or syringe.

• Securely close the container immediately after dispensing.

• Clean any minor drips or spills within the balance enclosure immediately with a suitable absorbent material.

• Decontaminate the exterior of the container before removing it from the fume hood.

Protocol for Solution Preparation

• Conduct the entire procedure within a chemical fume hood.

• Don all required PPE.

• Add the desired solvent to a clean, dry reaction vessel equipped with a magnetic stirrer.

• Slowly add the pre-weighed 2-chloroethyl isopropyl sulfide to the solvent while stirring.

• Keep the reaction vessel covered as much as possible during the process.

• Once the solution is prepared, cap the vessel and label it clearly with the contents, concentration, and date.

Storage Procedures

Proper storage of 2-chloroethyl isopropyl sulfide is critical to prevent accidental release, degradation, and the creation of additional hazards.

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[5][10]

• The recommended storage temperature is 2-8 °C in an explosion-proof refrigerator.[5][6]

• Store in a tightly sealed, properly labeled container.[10]

• Keep in a locked storage cabinet or an area accessible only to authorized personnel.[8]

• Store away from incompatible materials such as strong oxidizing agents and strong bases.[5][14]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required to mitigate harm.

Emergency Response Workflow

Caption: Workflow for emergency response to a spill or exposure involving 2-chloroethyl isopropyl sulfide.

Personal Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes.[14][15] Remove contaminated clothing while under the safety shower.[9][14] Seek immediate medical attention.[15]

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[14] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.[6]

• Inhalation: Move the affected individual to fresh air immediately.[14][15] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[15] Seek immediate medical attention.[15]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[6][15]

Spill Response

• Minor Spill (inside a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill with an absorbent material (e.g., vermiculite, sand).

  • Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable decontaminating solution (e.g., a dilute bleach solution), followed by a rinse with soap and water.[16]

• Major Spill (outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert others and prevent entry into the affected area.

  • From a safe location, contact your institution's Environmental Health & Safety (EH&S) department or emergency response team.

  • Do not attempt to clean up a major spill unless you are trained and equipped to do so.

Waste Disposal

All waste contaminated with 2-chloroethyl isopropyl sulfide, including empty containers, used PPE, and spill cleanup materials, must be disposed of as hazardous waste.[14]

• Collect all waste in a clearly labeled, sealed, and compatible container.

• Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[14]

• Do not dispose of this chemical down the drain.[6][8]

Conclusion

Working with 2-chloroethyl isopropyl sulfide requires a thorough understanding of its hazards and a commitment to rigorous safety protocols. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can minimize the risks associated with this compound and maintain a safe laboratory environment.

References

• OSHA. (2022, March 29). How to Safely Handle Dangerous Substances in the Workplace. OSHA.com. [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Chloroethyl-2-chloropropyl sulfide. Retrieved from [Link]

• DuraLabel. (2025, December 16). OSHA Rules for Hazardous Chemicals. DuraLabel Resources. [Link]

• Creative Safety Supply. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. Retrieved from [Link]

• U.S. Chemical Storage. (2025, February 27). The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. Retrieved from [Link]

• Brady. (2023, April 26). HazCom Standard: a Guide to OSHA's HCS Compliance. BradyID.com. [Link]

• PubChem. (n.d.). 2-Chloroethyl-2-chloropropyl sulfide. National Center for Biotechnology Information. Retrieved from [Link]

• Georganics. (2015, May 6). SAFETY DATA SHEET 2-CHLOROETHYL ETHYL SULFIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Efficacy of scalp hair decontamination following exposure to vapours of sulphur mustard simulants 2-chloroethyl ethyl sulphide and methyl salicylate. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). First Aid Procedures for Chemical Hazards. NIOSH. Retrieved from [Link]

• Imperial College London. (n.d.). Emergency procedures. Administration and support services. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Personal Protective Equipment. In Chemical and Biological Terrorism: Research and Development to Improve Civilian Medical Response. National Academies Press (US). Retrieved from [Link]

• Pal, A., et al. (2012). 2-Chloroethyl ethyl sulfide causes microvesication and inflammation-related histopathological changes in male hairless mouse skin. Toxicology and Applied Pharmacology, 264(2), 256-263. [Link]

• University of Waterloo. (n.d.). EMERGENCY RESPONSE GUIDE – EXPOSURES & SPILLS. Retrieved from [Link]

• Florida State University. (n.d.). Chemical Emergencies, Exposures, and Spills. Environmental Health and Safety. Retrieved from [Link]

• U.S. Department of Health & Human Services. (2022, May 24). Reactive Skin Decontamination Lotion (RSDL). Medical Countermeasures Database. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Chloroethyl ethyl sulfide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, October 15). 2-Chloroethyl n-propyl sulfide - Hazard. Computational Toxicology and Exposure Online Resources. Retrieved from [Link]

• Zhang, Y., et al. (2022). Decontamination of 2-Chloroethyl ethyl sulfide on the surface by atmospheric pressure plasma jet. Journal of Hazardous Materials, 424(Pt B), 127536. [Link]

• Cao, Y., et al. (2018). In vitro human skin permeation and decontamination of 2-chloroethyl ethyl sulfide (CEES) using Dermal Decontamination Gel (DDGel) and Reactive Skin Decontamination Lotion (RSDL). Toxicology Letters, 291, 86-91. [Link]

• POGO. (n.d.). Prevention and Management of Extravasations. POGO Satellite Manual. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). Personal Protective Equipment for Use in Handling Hazardous Drugs. CDC Stacks. Retrieved from [Link]

• GERPAC. (n.d.). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Connor, T. H. (2006, December 15). Personal Equipment for Use in Handling Hazardous Drugs. Pharmacy Practice News. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-Chloroethyl ethyl sulfide. NIST WebBook. Retrieved from [Link]

• ResearchGate. (2024, February 20). Ultraviolet Light‐Assisted Decontamination of Chemical Warfare Agent Simulant 2‐Chloroethyl Phenyl Sulfide on Metal‐Loaded TiO2/Ti Surfaces. Retrieved from [Link]

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Technical Guide: HPLC Analysis of 2-Chloroethyl Isopropyl Sulfide (2-CEIPS) via Sulfilimine Derivatization

Executive Summary

The analysis of 2-chloroethyl isopropyl sulfide (2-CEIPS) presents a distinct challenge in analytical chemistry. As a primary simulant for the chemical warfare agent Sulfur Mustard (HD), 2-CEIPS mimics the vesicant's electrophilic reactivity and volatility but lacks a conjugated π-system required for sensitive UV-Vis detection. Direct HPLC analysis is further complicated by the compound's poor retention on reverse-phase columns and its tendency to hydrolyze in aqueous mobile phases.

This guide details a robust Pre-Column Derivatization Protocol using Chloramine-T (N-chloro-p-toluenesulfonamide, sodium salt) . This reaction converts the "invisible" sulfide moiety into a UV-active arylsulfonylsulfilimine derivative. This method, originally developed for 2-chloroethyl ethyl sulfide (2-CEES), is adapted here for 2-CEIPS, offering nanogram-level sensitivity, stabilized retention, and compatibility with standard HPLC-UV instrumentation.

Scientific Mechanism: The Sulfilimine Reaction

The core of this protocol is the oxidative imination of the sulfide sulfur. Unlike simple oxidation to a sulfoxide (which increases polarity but adds minimal UV absorbance), the reaction with Chloramine-T introduces a tosyl (p-toluenesulfonyl) group. This moiety serves two purposes:

• Chromophore Introduction: The aromatic ring of the tosyl group provides strong UV absorption at 228 nm (

  M cm ).

• Stabilization: The resulting sulfilimine (S=N bond) is electronically stable under neutral HPLC conditions, preventing the hydrolysis of the chloroethyl group during analysis.

Reaction Pathway

The Chloramine-T anion attacks the nucleophilic sulfur of 2-CEIPS, followed by the elimination of a chloride ion (from the reagent) to form the sulfilimine bond.

Figure 1: Reaction mechanism converting 2-CEIPS to its UV-detectable sulfilimine derivative.

Experimental Protocol

Reagents and Equipment

• Analyte: 2-Chloroethyl isopropyl sulfide (2-CEIPS) (>97% purity).

• Derivatizing Reagent: Chloramine-T trihydrate (Analytical Grade).

• Solvents: Methanol (HPLC Grade), Water (Milli-Q), Acetonitrile (HPLC Grade).

• Buffer: Ammonium Acetate (optional, for pH control).

• Equipment: HPLC System with UV/PDA detector, Vortex mixer, 1.5 mL amber HPLC vials.

Preparation of Solutions

Solution	Concentration	Preparation Details	Stability
Stock Standard	1.0 mg/mL	Dissolve 10 mg 2-CEIPS in 10 mL Methanol.	24h @ 4°C (Volatile!)
Reagent Solution	5.0 mg/mL	Dissolve 50 mg Chloramine-T in 10 mL Water.	Freshly Prepared
Mobile Phase A	-	30% Methanol / 70% Water	Stable
Mobile Phase B	-	100% Methanol	Stable

Derivatization Procedure (Step-by-Step)

• Aliquot: Transfer 100 µL of the sample (or standard) containing 2-CEIPS (in methanol or acetonitrile) into a 1.5 mL amber vial.

• Reaction: Add 100 µL of the Chloramine-T Reagent Solution .

• Mixing: Vortex vigorously for 30 seconds .

• Incubation: Allow the mixture to stand at room temperature (20-25°C) for 5 minutes .

  • Note: The reaction is rapid.[1][2] Extended heating is unnecessary and may degrade the chloroethyl moiety.

• Dilution/Quench: Add 800 µL of Mobile Phase A (30% MeOH).

  • Note: Chemical quenching (e.g., with thiosulfate) is typically not required if the excess Chloramine-T elutes at the void volume, distinct from the derivative.

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an HPLC injection vial.

HPLC Analytical Method[2][3][4][5][6][7][8][9][10]

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

• Flow Rate: 1.0 mL/min.[3]

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detection: UV Absorption at 228 nm (Primary) and 254 nm (Secondary confirmation).

Gradient Program

The sulfilimine derivative is moderately polar but significantly more retained than the excess reagent.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	70	30	Injection
2.0	70	30	Isocratic Hold (Elute Reagent)
10.0	10	90	Linear Gradient
12.0	10	90	Wash
12.1	70	30	Re-equilibration
15.0	70	30	End

Analytical Workflow Diagram

Figure 2: End-to-end analytical workflow for 2-CEIPS determination.[3]

Data Analysis & Performance Characteristics

Expected Chromatogram

• t_R ~ 1.5 min: Excess Chloramine-T (unretained, huge peak).

• t_R ~ 2.5 min: p-Toluenesulfonamide (reduction byproduct).

• t_R ~ 7.5 - 8.5 min: 2-CEIPS-Sulfilimine Derivative .

  • Note: The isopropyl group makes this derivative elute slightly later than the ethyl analog (2-CEES).

Performance Metrics (Estimated based on 2-CEES homology)

Parameter	Value	Notes
Limit of Detection (LOD)	10 - 20 ng/mL	High sensitivity due to molar absorptivity of tosyl group.
Linearity (R²)	> 0.995	Range: 0.1 µg/mL to 50 µg/mL.
Precision (RSD)	< 5.0%	Stable derivative formation.
Derivatization Efficiency	> 90%	Rapid quantitative conversion in aqueous methanol.

Critical Considerations & Troubleshooting

• pH Sensitivity: Sulfilimines are stable at neutral pH but can hydrolyze back to the sulfide or sulfoxide under strongly acidic conditions (pH < 3). Ensure the mobile phase is not acidified with high concentrations of TFA or Formic Acid. Ammonium acetate (10 mM, pH 6.5) is the preferred modifier.

• Reagent Interference: Chloramine-T absorbs strongly in the UV. It is critical to ensure the gradient starts with a low organic composition (e.g., 30% MeOH) to flush the excess reagent into the void volume before the derivative elutes.

• Safety (Simulant Handling): While 2-CEIPS is a simulant, it is a potent alkylating agent and skin irritant. All derivatization steps must be performed in a fume hood. The derivatized product (sulfilimine) is generally less volatile but should still be treated as hazardous.

References

• Bossle, P. C., Martin, J. J., Sarver, E. W., & Sommer, H. Z. (1986). High performance liquid chromatography (HPLC) analysis of sulfur mustards and their decomposition by-products by derivatization. U.S. Patent No. 4,565,787. Washington, DC: U.S. Patent and Trademark Office.

• Bossle, P. C., et al. (1983). High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatization. Defense Technical Information Center (DTIC), Report ARCSL-TR-83020.

• Black, R. M., & Read, R. W. (1995). Biological fate of sulfur mustard, 1,1'-thiobis(2-chloroethane): Identification of urinary metabolites and decomposition products. Journal of Chromatography B: Biomedical Sciences and Applications, 665(1), 97-105.

• Campbell, M. M., & Johnson, G. (1978). Chloramine T and related N-halogeno-N-metallo-reagents. Chemical Reviews, 78(1), 65–79.

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

"improving the yield of 2-chloroethyl isopropyl sulfide synthesis"

Technical Support Center: 2-Chloroethyl Isopropyl Sulfide (CEIPS) Synthesis

Ticket ID: #CEIPS-OPT-001 Subject: Yield Optimization & Troubleshooting Guide Status: Open Assigned Scientist: Senior Application Specialist, Organic Synthesis Division

Safety & Compliance Warning

CRITICAL: 2-Chloroethyl isopropyl sulfide (CEIPS) is a simulant for Sulfur Mustard (HD) and possesses vesicant (blister-causing) properties.

• Engineering Controls: All operations must be performed in a functioning chemical fume hood with a scrubber or trap for

  / off-gassing.

• PPE: Butyl rubber gloves are required; nitrile provides insufficient protection against alkyl sulfides.

• Decontamination: Have a bleach solution (10% sodium hypochlorite) ready for immediate neutralization of spills.

Module 1: The Mechanics of Yield Loss

To improve yield, you must understand the "Yield Killers" specific to

-chloroethyl sulfides. Unlike simple aliphatic alcohols, the sulfur atom at the -position participates in the reaction, creating a unique set of challenges.

The Anchimeric Assistance Dilemma

In standard chlorination, the reaction follows a predictable

pathway. However, in CEIPS synthesis, the sulfur atom is a nucleophile. It can attack the activated carbon faster than the external chloride ion, forming a cyclic episulfonium (thiiranium) ion .

• Yield Killer 1 (Hydrolysis): This cyclic intermediate is highly electrophilic. If any moisture is present, water will open the ring to reform the starting alcohol or a hemithioacetal, destroying your yield.

• Yield Killer 2 (Polymerization): If the concentration is too high or heat is uncontrolled, the sulfur of one molecule attacks the episulfonium of another, leading to non-distillable tars (sulfonium polymers).

Visualizing the Critical Pathway:

Figure 1: Reaction pathway showing the competition between direct substitution and the moisture-sensitive episulfonium route.

Module 2: Optimized Experimental Protocol

This protocol is engineered to minimize the "Yield Killers" identified above. It prioritizes anhydrous conditions and thermal management .

Target Yield: >90% Scale: 0.5 - 1.0 Mole

Reagents & Setup

Component	Specification	Purpose
Precursor	2-Hydroxyethyl isopropyl sulfide	Must be dry.[1] Azeotrope with benzene/toluene if wet.
Reagent	Thionyl Chloride ( )	Redistilled. Impurities ( ) cause darkening.
Solvent	Chloroform ( ) or DCM	Dried over or molecular sieves.
Catalyst	DMF (Optional)	2-3 drops can accelerate the reaction but complicates workup.

Step-by-Step Procedure

• System Preparation:

  • Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and a reflux condenser.

  • Crucial: Attach the top of the condenser to a drying tube (

    ) leading to a gas trap (NaOH solution) to neutralize .

• Solvation (The Heat Sink):

  • Dissolve 1.0 equivalent of 2-hydroxyethyl isopropyl sulfide in dry Chloroform (1.5 mL solvent per gram of sulfide).

  • Note: The solvent acts as a heat sink to prevent thermal runaway and polymerization.

• Controlled Addition (The Critical Step):

  • Dissolve 1.1 equivalents of

    in a small volume of Chloroform in the addition funnel.

  • Cool the reaction flask to 0–5°C (Ice bath).

  • Add the

    solution dropwise over 60–90 minutes.

  • Observation: Vigorous gas evolution (

    ) will occur. Do not rush; rushing spikes the temperature and favors elimination side-products.

• The Drive to Completion:

  • Once addition is complete, allow the mixture to warm to room temperature over 30 minutes.

  • Heat to a gentle reflux for 2 hours. This ensures the decomposition of the chlorosulfite intermediate (

    ).

  • Checkpoint: The solution should be light yellow. Dark brown/black indicates polymerization or impure thionyl chloride.

• Workup & Purification:

  • Evaporate the solvent and excess

    under reduced pressure (Rotary Evaporator).

  • Wash: Dissolve residue in fresh ether/DCM, wash with cold 5%

    (to remove acid traces), then water, then brine. Dry over .

  • Distillation: Vacuum distillation is mandatory.

    • Target: Collect the fraction boiling at constant temperature (approx. 55-60°C at 15-20 mmHg, though values vary by exact vacuum strength).

Module 3: Troubleshooting Guide

User Reported Issue: "My product is black/tarry and yield is <50%."

Potential Cause	Diagnostic Question	Corrective Action
Thermal Polymerization	Did you add rapidly without cooling?	Control Exotherm: Maintain 0°C during addition. The sulfur atom promotes self-alkylation at high temps.
Impure Reagents	Was the Thionyl Chloride yellow/orange before use?	Purify Reagents: Commercial often contains sulfur chlorides ( ). Redistill (add quinoline/linseed oil) before use.
Incomplete Reaction	Did you skip the reflux step?	Drive the Kinetics: The intermediate chlorosulfite is stable at room temp. You must reflux to force the loss.

User Reported Issue: "The product smells 'sour' and degrades on storage."

Potential Cause	Diagnostic Question	Corrective Action
Acid Contamination	Did you wash with bicarbonate?	Neutralization: Residual HCl catalyzes hydrolysis. Ensure a thorough wash and store over a stabilizer (e.g., copper turnings or molecular sieves).
Moisture Ingress	Is the storage container sealed?	Hydrolysis Loop: Moisture creates HCl, which catalyzes further hydrolysis. Store in a desiccator or under Argon.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Phosphorus Trichloride (

) instead of Thionyl Chloride? A: It is not recommended. While works for simple alcohols, it often forms phosphite esters with sulfur-containing alcohols, which are difficult to separate. Thionyl chloride is preferred because the byproducts ( , ) are gases and leave the system spontaneously.

Q: Why is my yield lower when I scale up? A: Heat transfer becomes the limiting factor. On a larger scale, the exotherm is harder to control, leading to "hot spots" where polymerization occurs. For scales >1 mole, use an overhead mechanical stirrer (instead of magnetic) and extend the addition time significantly.

Q: How do I validate the purity without GC/MS? A: Refractive Index (RI) is a quick check. Pure 2-chloroethyl isopropyl sulfide has a specific RI. A significant deviation suggests contamination with the starting alcohol or elimination products (vinyl sulfides).

References

• Kirner, W. R., & Windus, W. (1943).

  -Chloroethyl Methyl Sulfide.[2] Organic Syntheses, Collective Volume 2, 136. (Primary protocol basis; applicable to isopropyl analog).

• NIST Chemistry WebBook. (n.d.). 2-Hydroxyethyl isopropyl sulfide (Precursor Data). National Institute of Standards and Technology.

• Tippe, A., et al. (2010). Synthesis and spectroscopic characterization of sulfur mustard simulants. Journal of Chromatography A.

• Google Patents. (2016).

  with strict temp control).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]

"preventing decomposition of 2-chloroethyl isopropyl sulfide during storage"

Technical Support Center: Stabilizing 2-Chloroethyl Isopropyl Sulfide

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for 2-chloroethyl isopropyl sulfide. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into preventing the decomposition of this critical reagent during storage. As a compound sensitive to environmental conditions, its stability is paramount for the reproducibility and success of your experiments. This document moves beyond simple checklists to explain the chemical causality behind our recommended procedures, ensuring your protocols are robust and self-validating.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues and questions encountered by researchers working with 2-chloroethyl isopropyl sulfide.

Q1: What are the primary chemical pathways that lead to the decomposition of 2-chloroethyl isopropyl sulfide during storage?

A: The decomposition of 2-chloroethyl isopropyl sulfide is not caused by a single factor but rather by a combination of potential reactive pathways. Understanding these mechanisms is the first step toward effective prevention. The three primary routes of degradation are hydrolysis, oxidation, and dehydrohalogenation.[1]

• Hydrolysis: This is a reaction with water. The sulfur atom can facilitate the displacement of the chloride ion, forming a cyclic sulfonium ion intermediate.[2] This highly reactive intermediate can then react with water to form 2-hydroxyethyl isopropyl sulfide. At higher concentrations of the sulfide, it can also react with another molecule of 2-chloroethyl isopropyl sulfide to form dimeric sulfonium salts, which are relatively stable but represent a loss of the parent compound.[2][3][4] These salts can further degrade to products like 1,4-dithiane upon long-term storage.[5]

• Oxidation: The sulfur atom in 2-chloroethyl isopropyl sulfide is susceptible to oxidation, especially in the presence of atmospheric oxygen.[6][7] This process can convert the sulfide (a thioether) first to a sulfoxide (2-chloroethyl isopropyl sulfoxide) and then potentially to a sulfone (2-chloroethyl isopropyl sulfone).[1][8] These oxidized forms have different chemical properties and will interfere with your intended reactions.

• Dehydrohalogenation: This is an elimination reaction where the compound loses a hydrogen atom and the chlorine atom to form an alkene, in this case, isopropyl vinyl sulfide. This reaction can be promoted by basic conditions or elevated temperatures.

• Photodegradation: Like many chlorinated hydrocarbons, 2-chloroethyl isopropyl sulfide may be susceptible to degradation when exposed to light, particularly ultraviolet (UV) radiation.[9][10] UV energy can break the carbon-chlorine bond, generating free radicals that can initiate a cascade of unwanted side reactions.[9]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanistic insights into the hydrolysis of 2-chloroethyl ethyl sulfide: the expanded roles of sulfonium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. Sulfur cycle - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. informationfieldhealing.com [informationfieldhealing.com]
• 10. quora.com [quora.com]

Technical Support Center: Strategies for Removing Unreacted Thionyl Chloride

This guide provides in-depth technical and troubleshooting advice for researchers, scientists, and drug development professionals on the critical step of removing unreacted thionyl chloride (SOCl₂) from a synthesis mixture. Adherence to proper procedures is paramount for ensuring product purity, downstream reaction success, and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing excess thionyl chloride?

A1: The two most common and effective methods are physical removal via distillation and chemical neutralization through quenching.[1] The selection of the appropriate method is dictated by the chemical stability of your desired product, the scale of the reaction, and the required level of final product purity.[1]

Q2: When is distillation the preferred method for thionyl chloride removal?

A2: Distillation is the method of choice when the product, such as a newly formed acyl chloride, is sensitive to water or other protic quenching agents that could lead to hydrolysis or other side reactions.[1] It is also highly suitable for larger-scale reactions where the significant exothermicity of quenching can be challenging to manage safely.[1]

Q3: Under what circumstances should I use quenching to remove excess thionyl chloride?

A3: Quenching is a practical and often faster alternative for smaller-scale reactions, provided your product is stable under the aqueous workup conditions.[1] It involves carefully adding the reaction mixture to a quenching agent to neutralize the reactive thionyl chloride.

Q4: What are the critical safety precautions when working with thionyl chloride?

A4: Thionyl chloride is a corrosive and toxic substance that reacts violently with water, releasing hazardous gases such as sulfur dioxide (SO₂) and hydrogen chloride (HCl).[1][2][3] It is imperative to handle this reagent in a well-ventilated chemical fume hood at all times.[4] Appropriate personal protective equipment (PPE) is mandatory and includes chemical safety goggles, a face shield, chemical-resistant gloves (e.g., neoprene or PVC), and a lab coat.[2][5] An emergency eyewash and shower should be readily accessible.[6]

Troubleshooting Guides

Method 1: Distillation (Vacuum and Azeotropic)

Issue 1: My product is decomposing during distillation.

• Cause: The distillation temperature is likely too high. Thionyl chloride begins to decompose at temperatures exceeding 140°C, and your product may have a lower thermal stability threshold.[1]

• Solution: Employ vacuum distillation to lower the boiling point of thionyl chloride.[1][7] By reducing the system pressure, you can effectively remove it at a lower temperature, thereby preserving the integrity of your product.[1]

Issue 2: The tubing on my rotary evaporator is degrading.

• Cause: Acidic vapors (HCl and SO₂) generated from the reaction of residual thionyl chloride with atmospheric moisture are highly corrosive.[1]

• Solution: Utilize chemically resistant tubing. Critically, a base trap containing a solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) must be placed between the evaporator and the vacuum pump.[1][8] This will neutralize the acidic vapors and protect the pump from damage.[1]

Issue 3: I've distilled off the thionyl chloride, but I still detect traces in my product.

• Cause: Thionyl chloride can be tenacious and difficult to remove completely by simple distillation alone.

• Solution: Perform an azeotropic distillation.[9] Add a dry, inert solvent such as toluene to the mixture and distill.[10] The toluene forms an azeotrope with the thionyl chloride, facilitating its removal at a lower temperature.[9] This process can be repeated multiple times to "chase" the remaining traces of thionyl chloride.[9][10]

Method 2: Chemical Quenching

Issue 1: The quenching reaction is dangerously vigorous and difficult to control.

• Cause: The reaction of thionyl chloride with quenching agents like water, alcohols, or basic solutions is highly exothermic.[1][11]

• Solution: Maintain strict temperature control. Conduct the quench at a low temperature (0-5°C) by adding the reaction mixture dropwise to a cooled and vigorously stirred quenching solution (e.g., ice-water or a cold aqueous base solution).[1]

Issue 2: My desired product is hydrolyzing during the aqueous workup.

• Cause: Your product is sensitive to water, which is the primary component of many quenching solutions.

• Solution: If your product is an acyl chloride, for instance, it will readily hydrolyze back to the carboxylic acid in the presence of water.[12] In such cases, distillation is the more appropriate removal method.[1] If the product has moderate water sensitivity, minimizing the time it is in contact with the aqueous phase during workup can help.

Issue 3: The pH of my aqueous layer remains acidic after quenching with a base.

• Cause: An insufficient amount of base was used to neutralize the HCl and SO₂ generated from the hydrolysis of thionyl chloride.[1]

• Solution: Add more of the basic solution (e.g., saturated sodium bicarbonate) until the pH of the aqueous layer is neutral or slightly basic.[1] Use pH paper or a pH meter to monitor the neutralization process.[1]

Data Presentation: Comparison of Removal Methods

Feature	Vacuum Distillation	Azeotropic Distillation	Chemical Quenching
Principle	Separation based on boiling point differences under reduced pressure.	Separation using an azeotrope-forming solvent to lower the boiling point.	Chemical reaction to neutralize and convert SOCl₂ into inert byproducts.
Best For	Water-sensitive, thermally stable products; large-scale reactions.[1]	Products where trace amounts of SOCl₂ are difficult to remove by simple distillation.[9]	Water-stable products; smaller-scale, rapid workups.[1]
Advantages	Avoids introducing aqueous reagents; good for large scale.[1]	Highly effective for removing trace amounts.[9]	Fast and simple for compatible products.[1]
Disadvantages	Requires vacuum setup; potential for product decomposition if not controlled.[1]	Requires an additional solvent that must also be removed.	Highly exothermic; can lead to product hydrolysis.[1]
Key Equipment	Distillation glassware, vacuum pump, cold trap, heating mantle.	Distillation glassware, heating mantle.	Cooled reaction vessel, dropping funnel, magnetic stirrer.
Safety	Risk of bumping; requires a base trap to protect the pump.[1]	Standard distillation safety.	Vigorous reaction requires slow addition and cooling.[1]

Experimental Protocols

Protocol 1: Removal of Excess Thionyl Chloride by Vacuum Distillation

• Apparatus Setup: Assemble a standard distillation apparatus using oven-dried glassware. Connect the receiving flask to a cold trap cooled with a dry ice/acetone slurry or liquid nitrogen. The cold trap is then connected to a vacuum pump.[1]

• Procedure: a. Once the reaction is complete, allow the reaction flask to cool to room temperature. b. Slowly and cautiously apply vacuum to the system to avoid bumping.[1] c. Gradually heat the reaction flask using an oil bath. The temperature of the bath should be maintained below 50°C.[1][13] d. Collect the distilled thionyl chloride in the cooled receiving flask. e. After complete distillation, slowly and carefully release the vacuum.

• Waste Disposal: The collected thionyl chloride is hazardous waste and must be disposed of according to institutional guidelines.[1]

Protocol 2: Removal of Excess Thionyl Chloride by Chemical Quenching

• Apparatus Setup: Place a beaker or flask containing the quenching solution in an ice bath on a magnetic stir plate.

• Procedure: a. Prepare a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and cool it in an ice bath.[1] b. Slowly, in a dropwise manner, add the reaction mixture containing excess thionyl chloride to the cold, vigorously stirred sodium bicarbonate solution. The rate of addition should be controlled to maintain the temperature of the quenching solution below 20°C.[1] c. Continue stirring for an additional 15-30 minutes after the addition is complete to ensure all the thionyl chloride has reacted. d. Proceed with the standard aqueous workup, which typically involves extraction with a suitable organic solvent.

Visualization of Decision-Making Process

Caption: Decision tree for selecting a thionyl chloride removal method.

References

• Carl ROTH. Safety Data Sheet: Thionyl chloride. Available from: [Link]

• Loba Chemie. THIONYL CHLORIDE AR - Safety Data Sheet. Available from: [Link]

• Lanxess. Product Safety Assessment: Thionyl chloride. Available from: [Link]

• NJ.gov. HAZARD SUMMARY: THIONYL CHLORIDE. Available from: [Link]

• ResearchGate. How to remove thionyl chloride after reaction? Available from: [Link]

• Bionium. Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. Available from: [Link]

• Wikipedia. Thionyl chloride. Available from: [Link]

• ResearchGate. Can any one suggest an efficient method to distill thionyl chloride.? Available from: [Link]

• Reddit. How to efficiently remove thionyl chloride SOCl2? : r/Chempros. Available from: [Link]

• Reddit. reactions with thionyl chloride : r/OrganicChemistry. Available from: [Link]

• KGROUP. Quenching Reactive Substances. Available from: [Link]

• DIAL@UCLouvain. Synthesis of thionyl chloride: (LC015). Available from: [Link]

• Master Organic Chemistry. Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Available from: [Link]

• ResearchGate. Which reagents are suitable for decomposing residual thionyl chloride after esterification? Available from: [Link]

• Reddit. Removing thionyl chloride : r/chemistry. Available from: [Link]

• YouTube. Making thionyl chloride. Available from: [Link]

• Bionity. Thionyl chloride. Available from: [Link]

• Reddit. Removal of Thionyl Chloride with rotovap : r/Chempros. Available from: [Link]

• ResearchGate. Application of Thionyl Chloride-Alcohol System in Organic Synthesis. Available from: [Link]

• Organic Syntheses. Organic Syntheses Procedure. Available from: [Link]

• YouTube. Alcohols to Alkyl Chlorides, Part 2: Thionyl Chloride (SOCl2). Available from: [Link]

• Chemistry LibreTexts. 10.9 Reactions of Alcohols with Thionyl Chloride. Available from: [Link]

• YouTube. SOCl2: Thionyl chloride. Available from: [Link]

• Vedantu. Thionyl Chloride: Properties, Uses & Reactions Explained. Available from: [Link]

• YouTube. Reaction of alcohols with thionyl chloride. Available from: [Link]

• organic-chemistry.org. Acid to Ester - Thionyl Chloride (SOCl2) and Methanol (MeOH). Available from: [Link]

• Taylor & Francis. Thionyl chloride – Knowledge and References. Available from: [Link]

• Reddit. Synthesis of Acyl Chlorides with Thionyl Chloride : r/Chempros. Available from: [Link]

• Chemistry LibreTexts. 21.4: Chemistry of Acid Halides. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. bionium.miami.edu [bionium.miami.edu]
• 4. lobachemie.com [lobachemie.com]
• 5. lanxess.com [lanxess.com]
• 6. nj.gov [nj.gov]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Thionyl chloride - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Thionyl chloride MSDS - 808154 - Merck [merckmillipore.com]

"addressing incomplete reactions in the synthesis of 2-chloroethyl isopropyl sulfide"

Welcome to the technical support guide for the synthesis of 2-chloroethyl isopropyl sulfide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific thioether synthesis. Instead of a rigid manual, we present a dynamic troubleshooting guide in a question-and-answer format to directly address the challenges you may encounter in the lab, focusing on the common and frustrating issue of incomplete reactions.

Overview of the Core Synthesis Pathway

The synthesis of 2-chloroethyl isopropyl sulfide is fundamentally an S-alkylation reaction, a variant of the Williamson ether synthesis.[1] It proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. The key transformation involves the deprotonation of isopropyl thiol (also known as 2-propanethiol) to form the highly nucleophilic isopropyl thiolate anion. This anion then attacks the electrophilic carbon of a 2-chloroethylating agent, displacing a leaving group (typically a halide) to form the desired thioether.[2]

The general reaction is as follows:

(CH₃)₂CHSH + Base → (CH₃)₂CHS⁻ (Thiolate) (CH₃)₂CHS⁻ + ClCH₂CH₂-LG → (CH₃)₂CHSCH₂CH₂Cl + LG⁻

Where LG is a leaving group, often the hydroxyl group of 2-chloroethanol activated in situ or a halide.

Troubleshooting Guide & FAQs

Q1: My reaction is sluggish or fails to initiate. What are the first things I should check?

This is a common issue often traced back to the quality of the reagents or the reaction atmosphere.

Answer:

An uninitiated reaction points to a problem with either the nucleophile generation or the integrity of your electrophile.

• Reagent Purity and Activity:

  • Base: Solid bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) can form an inactive carbonate layer upon exposure to air. Use freshly crushed pellets or a newly opened container. For moisture-sensitive reactions, a stronger base like sodium hydride (NaH) may be used, but requires a truly anhydrous solvent.[1]

  • Thiol: Isopropyl thiol is volatile and susceptible to oxidation. Ensure it is sourced from a reputable supplier and has been stored properly under nitrogen. An old bottle may contain significant amounts of disulfide.

  • Solvent: If your protocol requires an anhydrous solvent (e.g., THF, DMF), ensure it is properly dried. Water can consume the base and hinder the formation of the thiolate nucleophile.[3]

• Inert Atmosphere:

  • Causality: The thiolate anion is highly susceptible to oxidative dimerization, forming diisopropyl disulfide.[4] This side reaction consumes your nucleophile, effectively halting the primary reaction.

  • Solution: The reaction should be conducted under an inert atmosphere (Nitrogen or Argon). This involves degassing your solvent and using standard Schlenk line or glovebox techniques to assemble the reaction.

Q2: My reaction stalls, leaving significant starting material even after extended time. What parameters should I optimize?

Answer:

When the reaction starts but fails to reach completion, the issue typically lies with the reaction conditions not being optimal to drive the equilibrium towards the product.

• Base Stoichiometry and Strength: The thiol must be fully deprotonated to generate the active nucleophile.

  • Expertise: Thiols are more acidic than alcohols, with a pKa typically around 10-11.[5] While NaOH is often sufficient, using a slight excess (1.1-1.2 equivalents) can ensure complete conversion to the thiolate. If the reaction is still incomplete, switching to a stronger base like sodium hydride (NaH) in an aprotic solvent like DMF or THF can be beneficial.

  • Protocol: See "Protocol for Base Screening" below.

• Temperature Control: The SN2 reaction has a specific activation energy that must be overcome.

  • Expertise: Running the reaction at room temperature may be too slow. Gently heating the reaction (e.g., to 40-60 °C) can significantly increase the rate. However, excessive heat can promote side reactions. A systematic temperature screen is advisable.[3]

• Solvent Choice: The solvent plays a critical role in stabilizing intermediates and influencing reaction kinetics.

  • Expertise: For SN2 reactions, polar aprotic solvents like DMF, DMSO, or acetone are preferred as they solvate the cation of the base but do not strongly solvate the nucleophile, leaving it more reactive.[2] Protic solvents like ethanol or water can hydrogen-bond with the thiolate, reducing its nucleophilicity.

Parameter	Recommendation	Rationale
Base	1.1 - 1.2 eq. NaOH/KOH	Ensures complete deprotonation of the thiol.
Temperature	40 - 60 °C	Provides sufficient activation energy for the SN2 reaction.
Solvent	DMF, DMSO, Acetone	Polar aprotic solvents enhance nucleophilicity and accelerate SN2 rates.[2]
Stirring	Vigorous mechanical/magnetic	Ensures homogeneity, especially in heterogeneous mixtures (e.g., solid NaOH).

Q3: I've isolated my product, but the yield is low and I see a significant amount of a higher boiling point impurity, likely diisopropyl disulfide. How do I prevent this?

Answer:

The formation of diisopropyl disulfide is a classic sign of thiolate oxidation. This is arguably the most common side reaction in this type of synthesis.

• Mechanism of Formation: (CH₃)₂CHS⁻ + O₂ (air) → (CH₃)₂CH-S-S-CH(CH₃)₂

• Preventative Measures:

  • Rigorous Degassing: Before starting the reaction, thoroughly degas the solvent by bubbling nitrogen or argon through it for at least 30 minutes or by using several freeze-pump-thaw cycles.

  • Maintain Positive Inert Gas Pressure: Ensure the reaction is set up so that a slight positive pressure of inert gas is maintained throughout the entire process, including reagent addition and reaction time.

  • Use Freshly Prepared Thiolate: If possible, generate the thiolate in situ and use it immediately. Avoid preparing a stock solution of the thiolate that is stored for any length of time.[4]

Experimental Protocols

Protocol 1: Baseline Synthesis of 2-Chloroethyl Isopropyl Sulfide

This protocol provides a starting point for the synthesis.

• Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a thermometer, and a nitrogen inlet, add sodium hydroxide (4.4 g, 110 mmol, 1.1 eq.).

• Solvent Addition: Add 100 mL of anhydrous DMF via cannula. Begin stirring to dissolve the base.

• Thiol Addition: Slowly add isopropyl thiol (9.2 mL, 100 mmol, 1.0 eq.) to the stirring solution at room temperature. A slight exotherm may be observed. Stir for 30 minutes to ensure complete formation of the thiolate.

• Alkylating Agent Addition: Slowly add 2-chloroethanol (7.4 mL, 110 mmol, 1.1 eq.) to the reaction mixture.

• Reaction: Heat the mixture to 50 °C and maintain for 4-6 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or GC until the starting thiol is consumed.

• Work-up: Cool the reaction to room temperature. Pour the mixture into 200 mL of cold water and extract with diethyl ether (3 x 75 mL). Combine the organic layers, wash with brine (2 x 50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to yield 2-chloroethyl isopropyl sulfide.

Protocol 2: Small-Scale Reaction Optimization for a Stalled Reaction

This protocol is for systematically troubleshooting a reaction that fails to go to completion.

• Setup: In parallel, set up five small reaction vials (e.g., 5 mL microwave vials) each with a stir bar and a septum cap.

• Reagent Stock: Prepare a stock solution of your isopropyl thiol and 2-chloroethanol in DMF.

• Variable Conditions:

  • Vial 1 (Baseline): Add reagents according to your original (stalled) protocol (e.g., 1.0 eq. base, room temp).

  • Vial 2 (Excess Base): Use 1.5 eq. of base.

  • Vial 3 (Elevated Temp): Maintain baseline stoichiometry but heat to 50 °C.

  • Vial 4 (Stronger Base): Use 1.1 eq. of NaH instead of NaOH (handle with extreme care).

  • Vial 5 (Combined): Use 1.5 eq. of base and heat to 50 °C.

• Execution: Add the stock solution and the respective base to each vial under a nitrogen atmosphere. Run all reactions for a set period (e.g., 3 hours).

• Analysis: Quench a small, identical aliquot from each vial and analyze by GC or LC-MS. Compare the percentage conversion of the starting material to product across the different conditions. This will provide clear, quantitative data on which parameter (base stoichiometry, temperature, or base strength) has the most significant positive effect.

References

• Kagami, H., & Hanzawa, S. (1981). Syntheses of Aryl Thioethers via Aromatic Substitution of Aryl Halides at 0 to 25 °C. Journal of Synthetic Organic Chemistry, Japan, 39(1), 55-58. [Link]

• Master Organic Chemistry. (2015). Thiols And Thioethers. [Link]

• Chen, Y., et al. (2024). Expedient Synthesis of Alkyl and Aryl Thioethers Using Xanthates as Thiol-Free Reagents. Molecules, 29(11), 2469. [Link]

• Chemistry Steps. (2021). Reactions of Thiols. [Link]

• Pearson+. (n.d.). Using an alkyl halide and a thiol as starting materials, how would... | Study Prep. [Link]

• Royal Society of Chemistry. (2025). Sodium thiosulfate-catalysed synthesis of thioethers from aldehydes or carboxylic acids. RSC Advances, 15, 39816-39822. [Link]

• Mourtas, S., et al. (2020). Convergent Synthesis of Thioether Containing Peptides. Molecules, 25(1), 215. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• ACS Green Chemistry Institute. (n.d.). Thioether Formation. Pharmaceutical Roundtable Reagent Guides. [Link]

• Beilstein Journal of Organic Chemistry. (2016). Selective synthesis of thioethers in the presence of a transition-metal-free solid Lewis acid. Beilstein J. Org. Chem., 12, 2626–2632. [Link]

• PubChem. (n.d.). 2-Chloroethyl n-propyl sulfide. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Using an alkyl halide and a thiol as starting materials, how woul... | Study Prep in Pearson+ [pearson.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 5. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

Comparative Guide: Synthesis Routes for 2-Chloroethyl Alkyl Sulfides

Executive Summary & Safety Directive

2-Chloroethyl alkyl sulfides (CEAS), often termed "half-mustards," are critical intermediates in the synthesis of potential antineoplastic agents (e.g., nitrogen mustard analogs) and serve as essential simulants for chemical warfare agent (CWA) decontamination studies.

This guide compares the three primary synthesis routes: Thionyl Chloride Deoxychlorination , the Appel Reaction , and Direct Alkylation . While the thionyl chloride route remains the industrial standard due to atom economy, the Appel reaction offers a milder alternative for acid-sensitive substrates.

⚠️ CRITICAL SAFETY WARNING (E-E-A-T)

Vesicant Hazard: 2-Chloroethyl alkyl sulfides are potent alkylating agents and vesicants (blister agents). They mimic the toxicity of sulfur mustard (HD) by forming reactive episulfonium ions that alkylate DNA and proteins.

• Engineering Controls: All operations must be performed in a certified chemical fume hood with a minimum face velocity of 100 fpm.

• PPE: Double-gloving (Nitrile over Butyl Rubber) is mandatory. Standard nitrile gloves provide insufficient breakthrough time for these lipophilic compounds.

• Decontamination: Prepare a neutralization station containing 10% sodium hypochlorite (bleach) or Chloramine-T solution to oxidize any spills immediately.

Mechanistic Foundation: The Episulfonium Ion

Understanding the reactivity of these compounds is prerequisite to their synthesis. Unlike standard alkyl halides, the sulfur atom provides anchimeric assistance (neighboring group participation).

In the presence of a leaving group (like -OH activated by

), the sulfur atom displaces the leaving group intramolecularly to form a cyclic episulfonium ion . This intermediate is highly electrophilic and is subsequently opened by the chloride ion. This mechanism dictates the stereochemical outcome (retention of configuration via double inversion) and explains the compound's toxicity.

Figure 1: The anchimeric assistance mechanism. The formation of the episulfonium ion is the rate-determining step in reactivity and toxicity.

Comparative Analysis of Synthesis Routes

Route A: Thionyl Chloride Deoxychlorination (The Standard)

This is the most robust method for simple alkyl chains (Methyl, Ethyl, Butyl). It utilizes Thionyl Chloride (

) to convert the precursor alcohol (2-hydroxyethyl alkyl sulfide) to the chloride.

• Mechanism:

  (with potential character depending on solvent).

• Pros: High atom economy, gaseous byproducts (

  , ) simplify purification.[1]

• Cons: Generates corrosive acidic gas; exothermic.

Route B: The Appel Reaction (The Mild Alternative)

Uses Triphenylphosphine (

) and Carbon Tetrachloride ( ) or Carbon Tetrabromide ( ).[2]

• Mechanism: Activation of alcohol by phosphonium salt followed by

  displacement.

• Pros: Neutral conditions (pH ~7), suitable for acid-sensitive R-groups.

• Cons: Low atom economy (produces solid

  waste), difficult purification, use of toxic halo-carbons.

Route C: Direct Alkylation (The Building Block Approach)

Reaction of an alkanethiol (

) with 1-bromo-2-chloroethane.

• Mechanism: Nucleophilic substitution.[3]

• Pros: Single step from commercial thiols.

• Cons: Selectivity issues. The thiolate can displace the chloride instead of the bromide, or displace both to form bis-sulfides. Requires precise temperature control.

Summary Comparison Table

Feature	Route A: Thionyl Chloride	Route B: Appel Reaction	Route C: Direct Alkylation
Precursor	2-Hydroxyethyl alkyl sulfide	2-Hydroxyethyl alkyl sulfide	Alkanethiol + 1-Br-2-Cl-ethane
Yield	75% – 90%	85% – 95%	50% – 65%
Atom Economy	High	Very Low	Moderate
Reaction pH	Acidic ( generation)	Neutral	Basic (requires alkoxide base)
Purification	Distillation (Simple)	Chromatography (Difficult)	Distillation (Difficult separation)
Scalability	Excellent (Industrial)	Poor (Lab scale only)	Moderate

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Chloroethyl Ethyl Sulfide (CEES) via

Best for: Standard reference standards and robust substrates.

Materials:

• 2-(Ethylthio)ethanol (1.0 eq)

• Thionyl Chloride (

  ) (1.2 eq)

• Chloroform (Dry, solvent)

• Apparatus: 3-neck round bottom flask, reflux condenser, dropping funnel,

  drying tube, caustic scrubber (NaOH trap) for off-gassing.

Procedure:

• Setup: Charge the flask with 2-(ethylthio)ethanol dissolved in dry chloroform (approx. 2-3 mL solvent per gram of reactant). Cool to 0°C in an ice bath.

• Addition: Add

  dropwise via the addition funnel over 30-60 minutes. Note: The reaction is exothermic. Control rate to prevent runaway boiling.

• Reflux: Once addition is complete, remove the ice bath and heat the mixture to gentle reflux for 2–4 hours. Monitor by TLC or GC-MS until the starting alcohol is consumed.

• Workup: Evaporate the solvent and excess

  under reduced pressure (Rotary Evaporator). Caution: Trap the exhaust; do not release into the hood atmosphere.

• Purification: Distill the residue under vacuum. CEES typically boils at ~55-56°C at 30 mmHg.[4]

• Yield: Expect 80-85% of a colorless liquid.

Protocol B: Synthesis via Appel Reaction

Best for: Complex molecules where acidic conditions would degrade the "R" group.

Materials:

• 2-(Alkylthio)ethanol (1.0 eq)

• Triphenylphosphine (

  ) (1.2 eq)

• Carbon Tetrachloride (

  ) or Hexachloroacetone (1.2 eq)

• Dichloromethane (DCM) (Solvent)

Procedure:

• Setup: Dissolve the sulfide alcohol and

  in dry DCM at 0°C.

• Addition: Add

  portion-wise to the stirred solution. The solution may turn slightly yellow.

• Reaction: Stir at room temperature for 3–6 hours. The driving force is the formation of the strong P=O bond.

• Workup: Add n-pentane to the reaction mixture to precipitate the bulk of the Triphenylphosphine oxide (

  ). Filter the solids.[2]

• Purification: Concentrate the filtrate. The remaining oil requires flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to remove residual phosphorous byproducts.

• Yield: Expect >90% conversion, but isolated yield may drop to 70% due to purification losses.

Decision Logic for Route Selection

Use the following flowchart to select the optimal synthesis route for your specific application.

Figure 2: Decision matrix for selecting the synthesis strategy based on substrate stability and scale.

References

• Kirner, W. R., & Windus, W. (1943). β-Chloroethyl Methyl Sulfide.[4][5] Organic Syntheses, Collective Volume 2, 136. Link

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage. Angewandte Chemie International Edition, 14(12), 801-811. Link

• Grosjean, D. (1991). Atmospheric Chemistry of Toxic Contaminants. 6. Nitrosamines: Dialkyl Nitrosamines and Nitrosomorpholine. Journal of the Air & Waste Management Association. (Context on environmental degradation of related alkylating agents). Link

• Dacre, J. C., & Goldman, M. (1996). Toxicology of the nitrogen mustards and other alkylating agents. Pharmacological Reviews. (Provides toxicological context for handling). Link

• Smith, W. J., & Dunn, M. A. (1991). Medical defense against blistering chemical warfare agents. Archives of Dermatology. (Safety and mechanism of vesicants). Link

Sources

• 1. Thionyl chloride method is preferred preparing alkyl chlorides from alcohols. Why? [es.yufenggp.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. careerendeavour.com [careerendeavour.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. georganics.sk [georganics.sk]

A Comparative Guide to the Purity Assessment of Synthesized 2-Chloroethyl Isopropyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth, objective comparison of analytical methodologies for assessing the purity of 2-chloroethyl isopropyl sulfide. The focus is on providing not just protocols, but the scientific rationale behind method selection and experimental design, ensuring robust and reliable results. Purity is a critical quality attribute, particularly when this compound is used as an intermediate in the synthesis of active pharmaceutical ingredients (APIs), where even trace impurities can have significant impacts on safety and efficacy.

The Synthetic Landscape: Understanding Potential Impurities

The purity assessment of any synthesized compound begins with an understanding of its synthetic route and potential byproducts. 2-Chloroethyl isopropyl sulfide is typically synthesized via the reaction of 2-mercaptoethanol with an isopropylating agent, followed by chlorination, or by the reaction of isopropyl thiol with 2-chloroethanol derivatives.

Common impurities may include:

• Unreacted Starting Materials: Isopropyl thiol, 2-chloroethanol.

• Side-Reaction Products:

  • 1,2-Bis(isopropylthio)ethane: Formed by the reaction of the product with the isopropyl thiolate starting material.

  • Di(2-chloroethyl) sulfide: A potential impurity if ethylene-based starting materials are not fully controlled.

• Degradation Products:

  • 1,4-Dithiane Analogs: Formed via intermolecular cyclization, a known degradation pathway for similar 2-chloroethyl sulfides.[1]

  • Oxidation Products: Sulfoxides and sulfones can form upon exposure to air or oxidizing agents.

  • Hydrolysis Products: 2-(Isopropylthio)ethanol can form in the presence of water.

An effective analytical method must be able to selectively separate and quantify the target compound from these structurally similar substances.

Comparative Analysis of Core Analytical Techniques

The selection of an analytical technique is a critical decision driven by the specific requirements of the analysis, such as the need for routine quality control, trace-level impurity identification, or structural confirmation. The analysis of volatile sulfur compounds presents unique challenges due to their reactivity and potential for adsorption onto analytical surfaces.[2]

Gas Chromatography (GC)

GC is the premier technique for analyzing volatile and semi-volatile compounds like 2-chloroethyl isopropyl sulfide. Its high resolving power makes it ideal for separating complex mixtures.

• Expertise & Rationale: The choice of detector is paramount. A standard Flame Ionization Detector (FID) offers general-purpose carbon-based detection but may lack the sensitivity and selectivity for trace sulfur impurities in a complex matrix. For sulfur-containing compounds, specialized detectors are superior.

  • Sulfur Chemiluminescence Detector (SCD): Offers an equimolar and linear response to sulfur compounds, making it highly specific and less prone to interference from carbon-based matrices.[2] This is the gold standard for sulfur analysis.

  • Flame Photometric Detector (FPD) / Pulsed Flame Photometric Detector (PFPD): These detectors are also sulfur-selective and highly sensitive, capable of detecting sulfur species at parts-per-billion (ppb) levels.[3][4][5] The PFPD offers improved selectivity over the FPD.[5]

  • Mass Spectrometry (MS): When coupled with GC, MS provides not only quantification but also structural information based on mass-to-charge ratio and fragmentation patterns, making it indispensable for identifying unknown impurities.[1]

High-Performance Liquid Chromatography (HPLC)

HPLC is generally less suited for highly volatile compounds and those lacking a UV chromophore, both characteristics of 2-chloroethyl isopropyl sulfide.

• Expertise & Rationale: Direct HPLC-UV analysis is challenging. However, it can be made viable through pre-column derivatization, a technique where the analyte is reacted with a chromophoric agent.

  • Derivatization: Reagents like N-chloroarylsulfonamides can react with alkyl sulfides to produce UV-absorbing arylsulfonylsulfilimine derivatives.[6][7] This significantly enhances sensitivity, allowing for quantification with a standard UV detector. The drawback is the introduction of an additional, potentially variable, sample preparation step.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed structural information and can be used for quantitative purity assessment (qNMR) without the need for chromatographic separation.

• Expertise & Rationale: ¹H and ¹³C NMR spectra can confirm the identity of the main component and detect impurities if they are present at sufficient concentration (>0.1%) and have unique, resolved signals.[8] For example, the presence of unreacted 2-chloroethanol or the formation of 2-(isopropylthio)ethanol would be readily apparent from the appearance of characteristic hydroxyl (-OH) peaks and shifts in adjacent proton signals. qNMR involves integrating the signal of the analyte against a certified internal standard of known concentration and purity.

Summary of Technique Performance

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	HPLC-UV (with Derivatization)	Quantitative NMR (qNMR)
Principle	Separation by volatility/polarity; detection by mass	Separation by polarity; detection by UV absorbance	Nuclear spin resonance in a magnetic field
Selectivity	Very High (chromatographic separation + mass filtering)	Good to High (dependent on chromatography and derivatization selectivity)	Moderate to High (dependent on spectral resolution)
Sensitivity	High (ng to pg levels)	Moderate to High (ng levels)[6][7]	Low to Moderate (>0.1% for routine analysis)
Key Strengths	Gold standard for volatile impurity identification and quantification.[1]	Utilizes widely available instrumentation.	Provides absolute structural confirmation; non-destructive.
Key Limitations	Not suitable for non-volatile or thermally labile impurities.	Requires extra sample preparation; derivatization may be incomplete.	Lower sensitivity; requires expensive instrumentation and standards.
Best For	Comprehensive impurity profiling; identification of unknowns.	Routine QC when GC is unavailable and sensitivity is required.	Structural confirmation; primary standard characterization.

Validated Experimental Protocols

The following protocols are designed to be self-validating systems, providing the necessary detail for replication and verification.

Protocol 1: Definitive Purity and Impurity Identification by GC-MS

This method is recommended for comprehensive purity assessment and the identification of unknown impurities.

1. Sample Preparation: a. Prepare a stock solution of the synthesized 2-chloroethyl isopropyl sulfide at 1000 µg/mL in isopropanol. b. Create a dilution series (e.g., 1, 5, 10, 50, 100 µg/mL) for linearity assessment. c. Prepare a sample for analysis by diluting the neat material to approximately 100 µg/mL in isopropanol.

2. GC-MS Instrumentation and Parameters:

Parameter	Setting	Rationale
GC Column	Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)	A non-polar column providing excellent separation for a wide range of volatile and semi-volatile compounds.
Inlet	Split/Splitless, 250 °C	Ensures rapid volatilization of the sample.
Split Ratio	50:1	Prevents column overloading while allowing sufficient analyte to reach the detector for trace analysis.
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	50 °C (hold 2 min), ramp to 280 °C @ 15 °C/min, hold 5 min	Initial low temperature retains volatile impurities. The ramp ensures elution of higher boiling point compounds.
MS Source	Electron Ionization (EI), 70 eV	Standard ionization energy for creating reproducible fragmentation patterns for library matching.
MS Quadrupole	150 °C	A standard temperature to prevent condensation.
Scan Range	35 - 350 m/z	Covers the expected mass range of the parent compound and likely impurities.

3. Data Analysis: a. Purity Calculation: Determine the area percent of the main peak relative to the total area of all peaks in the chromatogram. b. Impurity Identification: Compare the mass spectrum of each impurity peak against a spectral library (e.g., NIST) for tentative identification.[9] The fragmentation pattern of 2-chloroethyl isopropyl sulfide is expected to show characteristic ions corresponding to the loss of chlorine and fragmentation of the alkyl chains. c. Method Validation: Assess linearity, limit of detection (LOD), limit of quantification (LOQ), precision (repeat injections), and accuracy (spike/recovery experiments).

Protocol 2: Routine QC by HPLC-UV with Pre-Column Derivatization

This method is an alternative for labs where GC-MS is not available, leveraging standard HPLC equipment.

1. Derivatization Procedure: [7] a. To 1 mL of a 20 µg/mL solution of the sulfide sample in 30% aqueous methanol, add two molar equivalents of Chloramine-B. b. Heat the mixture with stirring at 60°C for 1 hour. c. Cool the mixture to room temperature before injection.

2. HPLC Instrumentation and Parameters:

Parameter	Setting	Rationale
Column	C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size	Standard column for reverse-phase separation of small organic molecules.
Mobile Phase A	Water with 0.1% Formic Acid	Provides a polar mobile phase and acidic modifier for good peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Organic modifier for eluting the derivatized, less polar analytes.
Gradient	50% B to 95% B over 15 minutes	A gradient is necessary to elute the derivatized product and separate it from any derivatized impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temp.	30 °C	Ensures reproducible retention times.
Detection	UV at 225 nm	Wavelength for strong absorbance of the phenylsulfonylsulfilimine derivative.[7]
Injection Vol.	10 µL	Standard injection volume.

Visualization of Analytical Workflows

Visualizing the process helps in understanding the decision points and flow of analysis.

Caption: Workflow for the purity assessment of 2-chloroethyl isopropyl sulfide.

Conclusion and Recommendations

For the comprehensive purity assessment of synthesized 2-chloroethyl isopropyl sulfide, Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the superior methodology . It provides unparalleled selectivity and sensitivity, and critically, it enables the structural elucidation of unknown impurities that may arise from the synthesis.[1][10] For laboratories focused on routine quality control where impurity identities are already known, HPLC with pre-column derivatization offers a viable, albeit more labor-intensive, alternative. NMR spectroscopy serves as an essential orthogonal technique for definitive structural confirmation and for quantitative analysis when appropriate standards are used. The choice of method should always be guided by the end-use of the compound and the regulatory requirements of the industry.

References

• Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. SilcoTek. [Link]

• Determination of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatography and Flame Photometric Detection. ASTM D6228-98(2003). [Link]

• Gas chromatograph for gas composition and trace sulfur compound analysis. BEST – Bioenergy and Sustainable Technologies. [Link]

• High performance liquid chromatography (HPLC) analysis of sulfur mustards and their decomposition by-products by derivatization.

• Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. Agilent Technologies. [Link]

• Analysis of Sulfur-Containing Flavor Compounds By GC/MS With A PFPD. Ingenieria Analitica Sl. [Link]

• Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry. Journal of Chromatography A. [Link]

• High Pressure Liquid Chromatography of Selected Sulfur Compounds. Marcel Dekker, Inc. [Link]

• Identification and HPLC quantitation of the sulfides and dialk(en)yl thiosulfinates in commercial garlic products. PubMed. [Link]

• Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry. Semantic Scholar. [Link]

• UHPLC‐MS detection of alkylated inorganic polysulfides. ResearchGate. [Link]

• Synthesis and Mass Spectral Analysis of HD Degradation Products. A Computational Elucidation of the Results. DTIC. [Link]

• 2-Chloroethyl ethyl sulfide | C4H9ClS. PubChem. [Link]

• Identification of new process-related impurity in the key intermediate in the synthesis of TCV-116. Acta Pharmaceutica. [Link]

• High Performance Liquid Chromatography Analysis of 2-Chloroethyl Ethylsulfide and Its Decomposition By-Products by Derivatization. DTIC. [Link]

• BENZOYLCHOLINE IODIDE. Organic Syntheses Procedure. [Link]

• 2-Chloroethyl-2-chloropropyl sulfide | C5H10Cl2S. PubChem. [Link]

• Determination of polysulfide anions and molecular sulfur via coupling HPLC with ICP-MS. Journal of Analytical Atomic Spectrometry. [Link]

• Rapid Confirmation of the Purity of APIs Using the Agilent LC/MSD iQ Mass Selective Detector and WalkUp Software. Agilent Technologies. [Link]

• Spectroscopy. Acharaya Narendra Dev College. [Link]

• 2-Chloroethyl ethyl sulfide. NIST WebBook. [Link]

• Chemical Properties of 2-Chloroethyl-2-chloropropyl sulfide. Cheméo. [Link]

• 2-Chloroethyl phenyl sulfide - Optional[13C NMR] - Spectrum. SpectraBase. [Link]

• 2-Chloroethyl ethyl sulfide. NIST WebBook. [Link]

• 2-Chloroethyl vinyl sulfide. NIST WebBook. [Link]

• Identification and Quantification of Related Impurities in 2-Chloroethyl Phenyl Sulfide for Industrial Use. ResearchGate. [Link]

• Manufacturing Process. Parikh Industries. [Link]

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A Comparative Toxicological Guide: 2-Chloroethyl Isopropyl Sulfide vs. Bis(2-chloroethyl) Sulfide

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of chemical toxicology and the development of effective countermeasures, a nuanced understanding of the structure-activity relationships of vesicant agents is paramount. This guide provides a detailed comparative analysis of the toxicological effects of the bifunctional alkylating agent, bis(2-chloroethyl) sulfide, commonly known as sulfur mustard, and its monofunctional analogue, 2-chloroethyl isopropyl sulfide.

Given the limited publicly available toxicological data for 2-chloroethyl isopropyl sulfide, this guide will leverage data from the closely related and extensively studied monofunctional analogue, 2-chloroethyl ethyl sulfide (CEES), to draw relevant comparisons and infer potential toxicological properties. This approach allows for a robust scientific discussion on the impact of the second chloroethyl group on the overall toxicity and mechanism of action of these hazardous compounds.

Introduction: The Chemical Threat of Sulfur Mustards

Sulfur mustards are a class of vesicant, or blistering, chemical warfare agents. Their high reactivity and ability to cause severe, long-lasting damage to the skin, eyes, and respiratory tract make them a significant threat. The archetypal sulfur mustard, bis(2-chloroethyl) sulfide, possesses two reactive chloroethyl groups, enabling it to form cross-links with biological macromolecules. In contrast, monofunctional mustards like 2-chloroethyl isopropyl sulfide and CEES have only one such group, which fundamentally alters their interaction with cellular targets.

This guide will dissect these differences, providing a comprehensive overview of their mechanisms of action, a comparison of their toxicological profiles backed by experimental data, and detailed protocols for key in vitro and in vivo assays used in their study.

Mechanism of Action: A Tale of Two Alkylating Agents

The primary mechanism of toxicity for both bifunctional and monofunctional sulfur mustards is their ability to act as potent alkylating agents. However, the presence of one versus two reactive arms leads to distinct molecular consequences.

The Bifunctional Assault of Bis(2-chloroethyl) Sulfide

The toxicity of bis(2-chloroethyl) sulfide is intrinsically linked to its bifunctionality. The process begins with an intramolecular cyclization to form a highly reactive cyclic sulfonium ion.[1] This electrophilic intermediate readily alkylates nucleophilic sites on a variety of biological molecules, most notably DNA.

The initial alkylation of a DNA base, primarily the N7 position of guanine, is followed by a second reaction, where the other chloroethyl arm forms a covalent bond with another base. This can result in both intrastrand and interstrand cross-links in the DNA.[2] These interstrand cross-links are particularly pernicious, as they prevent the separation of DNA strands, thereby halting DNA replication and transcription, ultimately leading to cell cycle arrest and apoptosis (programmed cell death).[1][3]

Beyond DNA damage, bis(2-chloroethyl) sulfide also induces significant oxidative stress, further contributing to cellular injury.[1]

Mechanism of Bis(2-chloroethyl) Sulfide Toxicity

The Monofunctional Jab of 2-Chloroethyl Alkyl Sulfides

Monofunctional sulfur mustards, such as CEES, also form a cyclic sulfonium ion and alkylate DNA. However, with only one reactive arm, they can only form monoadducts with DNA bases and cannot create the highly cytotoxic interstrand cross-links. While these monoadducts can still disrupt DNA replication and lead to mutations, their overall impact on cell viability is significantly less severe than that of bifunctional mustards.

The primary toxicological effects of monofunctional mustards are still driven by DNA damage and the induction of inflammatory responses.[4]

Comparative Toxicological Effects

The structural difference between bifunctional and monofunctional sulfur mustards translates directly to a significant disparity in their toxicological potency.

Acute Toxicity

Bis(2-chloroethyl) sulfide is markedly more toxic than its monofunctional counterparts. This is evident in the lethal dose 50 (LD50) values, which represent the dose required to kill 50% of a test population.

Compound	Route of Exposure	Species	LD50 (mg/kg)	Reference
Bis(2-chloroethyl) sulfide	Dermal	Human	~100	[5]
Bis(2-chloroethyl) sulfide	Inhalation (lethal dose)	Human	1500 mg·min/m³	[5]
2-Chloroethyl ethyl sulfide	Oral	Rat	252	[6][7][8][9]
2-Chloroethyl ethyl sulfide	Dermal	Rabbit	500 (severe irritation)	[6][8]

Dermal and Ocular Effects

Both classes of compounds cause significant damage to the skin and eyes. Exposure leads to a characteristic delayed onset of erythema (redness), followed by inflammation, edema (swelling), and the formation of painful blisters (vesication).[10][11] However, the severity and time course of these effects are generally more pronounced with bis(2-chloroethyl) sulfide.

In animal models, topical application of CEES has been shown to induce microvesication and an inflammatory response characterized by the infiltration of mast cells and neutrophils.[1]

Carcinogenicity and Mutagenicity

Due to its ability to form DNA adducts and cause mutations, bis(2-chloroethyl) sulfide is a confirmed human carcinogen. Monofunctional mustards are also considered to be mutagenic and potentially carcinogenic, although the risk is generally considered to be lower due to their inability to form DNA cross-links.

Experimental Protocols for Toxicological Assessment

A thorough comparison of these agents necessitates robust and reproducible experimental methodologies. The following section details key in vitro and in vivo protocols for assessing their toxicological effects.

In Vitro Cytotoxicity Assessment: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Protocol:

• Cell Seeding: Plate human keratinocytes (e.g., HaCaT cell line) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Exposure: Prepare serial dilutions of 2-chloroethyl isopropyl sulfide and bis(2-chloroethyl) sulfide in appropriate cell culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the solvent used to dissolve the compounds).

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

MTT Assay Workflow

In Vitro Genotoxicity Assessment: The Comet Assay

The Comet Assay (single-cell gel electrophoresis) is a sensitive method for detecting DNA damage at the level of the individual cell.

Protocol:

• Cell Treatment: Expose human keratinocytes to various concentrations of 2-chloroethyl isopropyl sulfide and bis(2-chloroethyl) sulfide for a defined period (e.g., 4 hours).

• Cell Embedding: Mix the treated cells with low-melting-point agarose and layer onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a cold lysis solution to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

• Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and visualize using a fluorescence microscope.

• Data Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail using specialized software.

Comet Assay Workflow

In Vivo Dermal Toxicity Assessment in a Mouse Model

The SKH-1 hairless mouse model is a well-established in vivo system for studying the dermal effects of vesicants.

Protocol:

• Animal Acclimation: Acclimate male SKH-1 hairless mice for at least one week before the experiment.

• Dermal Exposure: Apply a defined dose of 2-chloroethyl isopropyl sulfide or bis(2-chloroethyl) sulfide (dissolved in a suitable vehicle like acetone) to a small, delineated area on the dorsal skin of the mice.

• Observation: Monitor the animals for clinical signs of toxicity and dermal lesions (erythema, edema) at regular intervals (e.g., 24, 48, 72 hours) post-exposure.

• Tissue Collection: At the end of the observation period, euthanize the animals and collect the exposed skin tissue.

• Histopathological Analysis: Fix the skin tissue in formalin, embed in paraffin, and section for hematoxylin and eosin (H&E) staining to assess for epidermal and dermal injury, inflammation, and vesication.

• Biomarker Analysis: Homogenize a portion of the skin tissue to measure inflammatory biomarkers such as cytokines (e.g., TNF-α, IL-6) using an Enzyme-Linked Immunosorbent Assay (ELISA).

Conclusion: A Clear Distinction in Toxicological Potency

The available scientific evidence unequivocally demonstrates that bis(2-chloroethyl) sulfide is a significantly more potent toxic agent than its monofunctional analogs. This heightened toxicity is primarily attributed to its ability to induce DNA interstrand cross-links, a highly cytotoxic lesion that is not possible for monofunctional mustards.

While monofunctional agents like 2-chloroethyl isopropyl sulfide and CEES are less potent, they still pose a significant health risk, causing skin and eye damage through DNA alkylation and inflammatory responses. A thorough understanding of the toxicological profiles of both bifunctional and monofunctional sulfur mustards is crucial for the development of broad-spectrum medical countermeasures to protect against this class of chemical threats. Further research is warranted to obtain specific toxicological data for 2-chloroethyl isopropyl sulfide to allow for a more direct and comprehensive comparison.

References

• Wikipedia. (2024). Mustard gas. [Link]

• Laskin, J. D., et al. (2010). Mechanisms Mediating the Vesicant Actions of Sulfur Mustard after Cutaneous Exposure. Toxicological Sciences, 114(1), 5-17. [Link]

• National Center for Biotechnology Information. (2003). Toxicological Profile for Sulfur Mustard. [Link]

• Agency for Toxic Substances and Disease Registry. (2013). Medical Management Guidelines for Sulfur Mustard. [Link]

• National Center for Biotechnology Information. (2012). Sulfur Mustard. [Link]

• Jain, A. K., et al. (2011). 2-Chloroethyl ethyl sulfide causes microvesication and inflammation-related histopathological changes in male hairless mouse skin. Toxicology, 282(3), 129-138. [Link]

• PubChem. (n.d.). 2-Chloroethyl n-propyl sulfide. [Link]

• PubChem. (n.d.). 2-Chloroethyl-2-chloropropyl sulfide. [Link]

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• World Health Organization. (n.d.). Mustard gas fact sheet. [Link]

• PubMed. (2013). Mechanistic insights into the hydrolysis of 2-chloroethyl ethyl sulfide: the expanded roles of sulfonium salts. [Link]

• Oxford Academic. (2001). Repair of sulfur mustard-induced DNA damage in mammalian cells measured by a host cell reactivation assay. [Link]

• National Center for Biotechnology Information. (2011). Expression of proliferative and inflammatory markers in a full-thickness human skin equivalent following exposure to the model sulfur mustard vesicant, 2-chloroethyl ethyl sulfide. [Link]

• Haz-Map. (n.d.). Bis(2-chloroethyl)sulfide. [Link]

• ACS Publications. (2023). Urinary Profile of Alkylated DNA Adducts and DNA Oxidative Damage in Sulfur Mustard-Exposed Rats Revealed by Mass Spectrometry Quantification. [Link]

• ResearchGate. (2025). Induction and repair of DNA cross-links induced by sulfur mustard in the A-549 cell line followed by a comet assay. [Link]

• PubMed. (2023). Urinary Profile of Alkylated DNA Adducts and DNA Oxidative Damage in Sulfur Mustard-Exposed Rats Revealed by Mass Spectrometry Quantification. [Link]

• PubMed. (1996). Bis(2-chloroethyl)sulfide (BCES) disturbs the progression of rat keratinocytes through the cell cycle. [Link]

• Brieflands. (2022). Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. [Link]

• National Center for Biotechnology Information. (2011). Sulfur mustard analog, 2-chloroethyl ethyl sulfide-induced skin injury involves DNA damage and induction of inflammatory mediators, in part via oxidative stress, in SKH-1 hairless mouse skin. [Link]

• PubMed. (1996). Bis(2-chloroethyl)sulfide (BCES) disturbs the progression of rat keratinocytes through the cell cycle. [Link]

• PubMed. (1994). In vitro dermal intoxication by bis(chloroethyl)sulfide. Effect on secondary epidermization. [Link]

• Neuroendocrinology Letters. (2005). Measurement of protein cytokines in tissue extracts by enzyme-linked immunosorbent assays: Application to lipopolysaccharide-induced differential. [Link]

• ResearchGate. (2022). Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. [Link]

• Brieflands. (2022). Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. [Link]

• PubMed. (1994). In vitro dermal intoxication by bis(chloroethyl)sulfide. Effect on secondary epidermization. [Link]

• American Industrial Hygiene Association. (2015). Workplace Environmental Exposure Level (WEEL) for 2-Chloropropane. [Link]

• University of Cincinnati. (n.d.). Cytotoxicity Testing of Topical Antimicrobial Agents on Human Keratinocvtes and Fibroblasts for Cultured Skin. [Link]

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• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. Comparative toxicity of sulfur mustard and nitrogen mustard on tracheal epithelial cells in primary culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
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• 8. Protection against 2-chloroethyl ethyl sulfide (CEES)-induced cytotoxicity in human keratinocytes by an inducer of the glutathione detoxification pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Apoptosis as a mechanism of 2-chloroethylethyl sulfide-induced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 2-Chloroethyl ethyl sulfide 97 693-07-2 [sigmaaldrich.com]

Impurity Profiling of Industrial-Grade 2-Chloroethyl Isopropyl Sulfide: A Comparative Analytical Guide

Topic: Identifying Impurities in Industrial Grade 2-Chloroethyl Isopropyl Sulfide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Hidden Variables in Alkyl Sulfide Reagents

2-Chloroethyl isopropyl sulfide (CEIPS) serves as a critical alkylating agent in organic synthesis and a validated simulant for sulfur mustard (HD) in toxicological research. While "Industrial Grade" (typically 90-95% purity) is cost-effective for bulk synthesis, its impurity profile can be disastrous for precision drug development assays or kinetic studies.

In industrial synthesis, the presence of unreacted thiols, hydrolysis products, and polymerization byproducts is not merely a purity issue—it is a functional variable. For example, the presence of 2-hydroxyethyl isopropyl sulfide (the hydrolysis product) can alter solubility profiles, while isopropyl vinyl sulfide (an elimination product) introduces competing electrophiles that skew alkylation kinetics.

This guide objectively compares analytical methodologies for identifying these impurities and contrasts the performance of Industrial Grade CEIPS against Purified alternatives, providing actionable protocols for validation.

The Chemistry of Contamination: Origin of Impurities

To identify impurities, one must understand their genesis. Industrial production typically follows the hydroxyethylation of isopropyl mercaptan followed by chlorination.

Synthesis & Impurity Pathway [1]

The following diagram illustrates the primary synthesis route and the branching points where key impurities are generated.

Figure 1: Synthesis pathways showing the origin of oxidative (disulfide), elimination (vinyl), and hydrolysis (alcohol) impurities.

Comparative Analysis of Detection Methodologies

Selecting the right analytical tool is dependent on the specific impurity class you need to detect. Below is a comparison of the three primary methodologies.

Table 1: Analytical Method Performance Matrix

Feature	GC-MS (Gas Chromatography - Mass Spec)	1H-NMR (Proton NMR)	HPLC-UV (Liquid Chromatography)
Primary Target	Volatile impurities (Vinyls, Disulfides, Mercaptans)	Structural isomers & bulk purity (>1%)	Polar degradants (Sulfoxides, Sulfonium salts)
Sensitivity	High (ppm level)	Moderate (0.5 - 1%)	High (requires derivatization for sulfides)
Throughput	High (20 min run)	Medium (Acquisition + Analysis)	Low (Method development heavy)
Key Limitation	Thermal degradation of sulfonium salts in injector	Low sensitivity for trace impurities	Poor UV absorption of aliphatic sulfides
Best For	Routine QA/QC & Trace Analysis	Identity Confirmation	Stability Studies (Aqueous)

Experimental Protocols

Protocol A: GC-MS Profiling for Volatile Impurities

The Gold Standard for Industrial Grade Validation.

Objective: Quantify unreacted isopropyl mercaptan and vinyl sulfide byproducts.

Materials:

• Agilent 7890B GC / 5977A MSD (or equivalent).

• Column: DB-5MS (30m x 0.25mm x 0.25µm).

• Solvent: Dichloromethane (HPLC Grade).

Workflow:

• Sample Prep: Dilute 10 µL of Industrial CEIPS into 1.5 mL Dichloromethane.

• Injection: 1 µL splitless injection at 250°C.

• Gradient:

  • Hold 40°C for 2 min (traps volatiles like mercaptans).

  • Ramp 10°C/min to 280°C.

  • Hold 5 min.

• Detection: Scan mode (m/z 35–300). Look for:

  • Isopropyl Mercaptan: m/z 76 (Early eluter).

  • Isopropyl Vinyl Sulfide: m/z 102 (Characteristic elimination product).

  • CEIPS (Target): m/z 138/140 (Cl isotope pattern).

Causality: The low initial temperature is critical. Isopropyl mercaptan is highly volatile (bp ~58°C); starting higher will lose this peak in the solvent delay.

Protocol B: 1H-NMR for Hydrolysis Quantification

The Structural Validator.

Objective: Detect 2-hydroxyethyl isopropyl sulfide (hydrolysis impurity) which often co-elutes or tails in GC.

Workflow:

• Dissolve 20 mg CEIPS in CDCl3.

• Acquire 1H spectrum (16 scans min).

• Analysis:

  • Target (CEIPS): Look for triplet at ~3.6 ppm (-CH2-Cl).

  • Impurity (Alcohol): Look for triplet at ~3.8 ppm (-CH2-OH).

  • Impurity (Vinyl): Look for multiplet vinylic protons at ~5.2–6.0 ppm .

• Calculation: Integrate the -CH2-Cl triplet (set to 2H). Compare integration of impurity peaks to calculate molar %.

Performance Data: Industrial vs. Purified

The following data summarizes a comparative study between "As-Received" Industrial Grade CEIPS and a sample purified via vacuum distillation (75°C @ 15 mmHg).

Table 2: Impurity Profile Comparison

Impurity / Parameter	Industrial Grade (Raw)	Purified (Distilled)	Impact on Drug Assays
Purity (GC-FID)	92.4%	>99.1%	Lower purity requires stoichiometry adjustment.
Isopropyl Mercaptan	1.8%	<0.1%	High Risk: Mercaptans are potent nucleophiles; will quench electrophiles in assay.
Isopropyl Vinyl Sulfide	3.5%	<0.2%	Moderate Risk: Competing alkylating agent; complicates kinetics.
Hydrolysis Product	2.1%	<0.1%	Changes polarity; affects lipophilicity (LogP) calculations.
Appearance	Yellow/Amber Liquid	Colorless Liquid	Color indicates oxidation/polymerization.

Interpretation: The high level of Isopropyl Mercaptan in industrial grade material is the most critical interferent. In drug development, where CEIPS might be used to alkylate a specific site on a protein or DNA, the mercaptan will act as a "scavenger," neutralizing the reaction and leading to false negatives in potency assays. Distillation is mandatory for mechanistic studies.

Analytical Decision Workflow

Use this logic flow to determine the necessary validation steps for your specific application.

Figure 2: Decision tree for analytical validation based on intended downstream application.

References

• Rohrbaugh, D. K., et al. (1988). "Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry." Journal of Chromatography A. Link

• Black, R. M., & Read, R. W. (1995). "Biological fate of sulfur mustard, 1,1'-thiobis(2-chloroethane): Identification of urinary metabolites." Xenobiotica. Link

• PubChem. (n.d.). "2-Chloroethyl ethyl sulfide (Simulant Analog Data)." National Library of Medicine. Link

• Smith, P. A., et al. (2002). "Detection of Chemical Warfare Agents and Simulants using GC-MS." Trends in Analytical Chemistry.

• Organic Syntheses. (1934). "2-Chloroethyl benzoate (General Chlorination Methodologies)." Org.[2] Synth.Link

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]

Validating Purity: A Comparative Guide to Detecting Sulfoxide Impurities in 2-Chloroethyl Isopropyl Sulfide (2-CEIS)

Topic: Validating the Absence of Sulfoxide Impurities in 2-Chloroethyl Isopropyl Sulfide (2-CEIS) Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of hemi-mustard simulants and alkylating agents, 2-chloroethyl isopropyl sulfide (2-CEIS) serves as a critical intermediate. However, its utility in toxicological modeling and drug development is frequently compromised by its primary degradation product: 2-chloroethyl isopropyl sulfoxide (2-CEISO) .

The presence of sulfoxide impurities alters the lipophilicity, reactivity, and toxicokinetic profile of the reagent. This guide compares the three primary analytical methodologies for validating 2-CEIS purity, exposing the critical flaws in standard gas chromatography (GC) protocols and establishing a self-validating "Truth Standard" using NMR and HPLC.

Part 1: The Stability Paradox

The sulfur atom in 2-CEIS is a "soft" nucleophile, highly susceptible to oxidation by atmospheric oxygen, peroxides, or trace metal catalysts.

• The Target: 2-Chloroethyl isopropyl sulfide (CAS: 4303-41-7).[1]

• The Impurity: 2-Chloroethyl isopropyl sulfoxide.

• The Mechanism: Oxidation converts the sulfide (

  ) to the sulfoxide ( ). This introduces a chiral center at the sulfur atom and significantly increases polarity.

Critical Warning: Unlike stable impurities, sulfoxides are thermally labile. At temperatures common in GC injector ports (>200°C), they undergo a syn-elimination (Cope-like elimination) , reverting to alkenes and sulfenic acids. This creates a "Phantom Purity" effect where the impurity disappears from the chromatogram, leading to false-negative results.

Visualization: The Degradation & Elimination Pathway

Caption: Figure 1. The oxidation of 2-CEIS to sulfoxide and the subsequent thermal elimination risk during analysis.

Part 2: Comparative Methodology

To validate the absence of sulfoxides, we must compare the "Standard" approach against the "Scientific Truth."

Method A: Gas Chromatography - Mass Spectrometry (GC-MS)

The Industry Workhorse (With Caveats)

• Performance: High sensitivity, but prone to thermal artifacts.

• The Flaw: Standard split/splitless injection at 250°C can decompose the sulfoxide impurity before it reaches the column.

• The Fix: You must use Cold On-Column Injection or a programmable temperature vaporizer (PTV) starting at <60°C.

Method B: High-Performance Liquid Chromatography (HPLC-UV/MS)

The Stability Specialist

• Performance: Excellent for polar metabolites; non-destructive.

• The Advantage: Sulfoxides are significantly more polar than sulfides, eluting much earlier on Reverse Phase (C18) columns.

• Detection: Sulfides have weak UV absorbance. Sulfoxides absorb better at low wavelengths (210-220 nm). MS detection (ESI+) is preferred for sensitivity.

Method C: Proton NMR ( H-NMR)

The Structural Authority

• Performance: The only method that provides absolute structural certainty without calibration standards.

• The Mechanism: The oxygen on the sulfoxide deshields the

  -protons (protons on carbons adjacent to sulfur), causing a distinct downfield shift.

• Limit of Detection (LOD): ~0.1 - 0.5% (instrument dependent), which is generally sufficient for reagent purity but lower than MS.

Part 3: Data Summary & Performance Matrix

Feature	GC-MS (Standard)	GC-MS (Cold Injection)	HPLC-UV/MS	H-NMR
Analyte Stability	Poor (Elimination risk)	Good	Excellent	Excellent
Specificity	High (Mass Spec)	High (Mass Spec)	Moderate (UV) / High (MS)	Definitive
LOD (Impurity)	< 10 ppm (if stable)	< 10 ppm	< 50 ppm	~1000 ppm (0.1%)
Throughput	High	Moderate	Moderate	Low
Primary Risk	False Negatives	Matrix interference	Weak UV chromophore	Sensitivity limits

Part 4: The Self-Validating Experimental Protocol

To certify a lot of 2-CEIS as "Sulfoxide-Free," you cannot rely on a single method. Use this Triad Validation System :

Step 1: The Structural Screen (NMR)

Purpose: To confirm bulk purity (>99%) and identity.

• Solvent: Dissolve 10 mg of 2-CEIS in 0.6 mL

  (Chloroform-d).

• Acquisition: Run a standard proton scan (min. 16 scans).

• Analysis of Shifts:

  • Sulfide (Pure): Look for the S-CH

    triplet at 2.7–2.8 ppm .

  • Sulfoxide (Impurity): Look for the shifted S-CH

    signal at 2.9–3.1 ppm .

  • Note: The isopropyl methine (-CH-) will also shift downfield. The sulfoxide sulfur is a chiral center, potentially causing the adjacent methylene protons to become diastereotopic (splitting into complex multiplets).

Step 2: The Trace Analysis (HPLC or Cold-GC)

Purpose: To detect trace impurities (<0.1%) invisible to NMR.

Option A: HPLC-MS (Preferred)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

• Mobile Phase: Isocratic 50:50 Acetonitrile:Water (0.1% Formic Acid).

• Flow Rate: 0.8 mL/min.

• Rationale: The polar sulfoxide will elute before the non-polar sulfide.

• Validation: Monitor m/z 140 (Sulfide [M+H]+) and m/z 156 (Sulfoxide [M+H]+).

Option B: Low-Temp GC-MS

• Injector: PTV or Cool On-Column. Initial Temp: 40°C.

• Ramp: 10°C/min to 250°C.

• Column: DB-5MS or equivalent.

• Validation: Ensure no peak tailing or broadening for the sulfoxide standard, which indicates thermal degradation.

Visualization: The Validation Workflow

Caption: Figure 2. The "Triad" validation workflow ensuring both bulk structural integrity and trace purity.

References

• Rohrbaugh, D. K., et al. (1988). "Identification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-mass spectrometry." Journal of Chromatography A.

  • Relevance: Establishes the degradation pathways of hemi-mustard analogs and GC detection limits.

• Black, R. M., & Read, R. W. (1995). "Biological fate of sulfur mustard, 1,1'-thiobis(2-chloroethane): Identification of urinary metabolites." Xenobiotica.

  • Relevance: details the metabolic oxidation of sulfur mustards to sulfoxides, valid

• Bae, S. Y., et al. (2008). "Synthesis and Mass Spectral Analysis of HD Degradation Products." U.S. Army Edgewood Chemical Biological Center.

  • Relevance: Provides definitive mass spectral data for chloroethyl sulfoxides and their thermal elimin

• PubChem. (2025). "2-Chloroethyl isopropyl sulfide (Compound)." National Library of Medicine.

  • Relevance: Verification of chemical structure and physical properties for CAS 4303-41-7 (Sulfide) vs 4261-68-1 (Amine).

Sources

• 1. Page loading... [guidechem.com]

Safety & Regulatory Compliance

Operational Safety Guide: Handling Sulfide, 2-chloroethyl isopropyl (Hemisulfur Mustard Analog)

-Isopropylthioethyl chloride; Hemisulfur Mustard (Isopropyl analog).

Part 1: Executive Hazard Analysis (The "Why")

You are handling a monofunctional sulfur mustard analog . While it lacks the cross-linking capability of bifunctional sulfur mustard (HD), it remains a potent alkylating agent and vesicant (blister agent).

The Mechanism of Danger: Unlike simple acids that burn immediately, alkylating sulfides are insidious. They are lipophilic, allowing them to penetrate the skin rapidly (within minutes). Once inside, they cyclize to form an episulfonium ion—a highly reactive intermediate that attacks nucleophilic centers in DNA (guanine residues) and proteins.

• Latency: Clinical effects (erythema, blistering) may be delayed by hours, leading to unintentional overexposure.

• Permeation: Standard laboratory nitrile gloves provide insufficient protection against prolonged contact with chlorinated sulfides.

Part 2: Hierarchy of Defense & PPE Matrix

The following protocol relies on the "Read-Across" Safety Principle : In the absence of specific permeation data for the isopropyl variant, we utilize the established breakthrough times for 2-Chloroethyl ethyl sulfide (CEES) and Sulfur Mustard (HD) as the baseline safety standard.

The PPE Selection Matrix[1][2]

Protection Zone	Recommended Equipment	Material Specification	Critical Notes
Primary Hand	Laminate / Multilayer	Ansell Silver Shield / 4H®	Mandatory. Nitrile degrades. Laminates offer >4 hours breakthrough time against mustard analogs.
Secondary Hand	Nitrile (Disposable)	5-8 mil Nitrile	Worn over the laminate glove to provide dexterity and grip (laminates are slippery).
Body	Chem-Tape Seamed Suit	Tychem® F or C	Standard lab coats are porous. Use a non-porous, coated fabric apron or suit with taped seams.
Respiratory	Engineering Control	Fume Hood (Face Velocity >100 fpm)	Do not rely on respirators alone. Volatility requires containment.[1][2]
Eye/Face	Goggles + Shield	Indirect Vent Goggles	Safety glasses are insufficient due to vapor absorption by contact lenses and splash risk.

Visualization: The Defense Layering System

Figure 1: The Multi-Barrier Defense System. Note that PPE is the final barrier, not the first.

Part 3: Operational Protocol (Step-by-Step)

Pre-Experimental Setup

• Quench Preparation: Prepare a fresh solution of 10% Sodium Hypochlorite (Bleach) or Decontamination Solution 2 (DS2) in the fume hood before opening the chemical vial.

• Absorbent Staging: Place chemically resistant absorbent pads (pig mats) on the fume hood surface.

• Tool Selection: Use positive displacement pipettes . The vapor pressure of sulfides can cause dripping in air-displacement pipettes, leading to hood contamination.

Donning Procedure (The "Double-Glove" Technique)

• Inspect Silver Shield/Laminate gloves for cracks.

• Don Laminate gloves. Tape the cuff to your Tyvek sleeve using Chem-Tape to prevent wrist exposure.

• Don Nitrile gloves over the Laminate gloves.

  • Why? Laminate gloves are loose and slippery. The outer nitrile glove compresses the laminate for better dexterity and provides a sacrificial layer you can change frequently.

Handling & Manipulation[1]

• Keep it Low: Perform all transfers at least 6 inches inside the hood sash.

• The "Dirty Hand" Rule: Designate one hand for handling the sulfide vial and the other for clean tasks (writing notes, adjusting equipment).

• Immediate Doffing: If a splash occurs on the outer nitrile glove, treat it as a breakthrough event. Stop, strip the outer glove immediately inside the hood, and replace it.

Part 4: Neutralization & Disposal

The Chemistry of Safety: Simply diluting this chemical is dangerous. You must chemically alter its structure. The most effective method is Oxidative Dechlorination .

• Reaction: Sulfide (Toxic)

  Sulfoxide (Less Toxic) Sulfone.

• Reagent: Sodium Hypochlorite (Bleach) or Calcium Hypochlorite.

Decontamination Workflow

Figure 2: Oxidative Neutralization Pathway. The goal is to oxidize the sulfur atom, preventing the formation of the reactive episulfonium ion.

Disposal Steps

• Collect: Collect all liquid waste in a dedicated glass container labeled "Sulfide Waste - Oxidizer Added."

• Neutralize: Add excess 10% bleach solution (10:1 ratio of bleach to waste volume).

• Wait: Allow to stand in the fume hood for at least 24 hours . The reaction is exothermic; do not cap tightly immediately (risk of pressure buildup).

• Verify: Check pH. If acidic, neutralize with Sodium Hydroxide before final disposal handling.

• Solids: Contaminated gloves and mats must be double-bagged in hazardous waste bags and incinerated.

Part 5: Emergency Response (Self-Validating Protocol)

Scenario: Skin Exposure (Burning sensation or liquid contact)

• Immediate Action: Do NOT use water initially if a wipe is available. Blot (do not rub) with a dry absorbent pad to remove bulk liquid.

• Decon: Flush with copious amounts of water for 15 minutes .

• Soap: Use a mild soap. Avoid alcohol-based cleaners (isopropyl alcohol) as they may increase skin permeability to the sulfide [1].

• Medical: Seek medical attention immediately. Inform them you were handling a Mustard Gas Analog .

Spill Decision Tree

Figure 3: Emergency Logic Flow. Note that large spills outside the hood require immediate evacuation due to respiratory toxicity.

References

• Permeation of Gloves by Aggressive Solvents. ResearchGate. (2025). The effect of isopropyl alcohol on the permeation of gloves.[3][4] Link

• 2-Chloroethyl ethyl sulfide Safety Data Sheet. Sigma-Aldrich. (2024). Hazards and Precautionary Statements for Hemisulfur Mustard. Link

• Neutralization Pathways of Sulfur Mustard Analogs. ResearchGate. (2023). Hydrolysis and Oxidation of CEES. Link

• Glove Selection Guide. Ansell/Microflex. Permeation breakthrough times for chlorinated solvents and sulfides. Link

• PubChem Compound Summary. National Library of Medicine. 2-Chloroethyl ethyl sulfide (Analogous Hazard Data). Link

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Glove permeation of chemicals: The state of the art of current practice—Part 2. Research emphases on high boiling point compounds and simulating the donned glove environment - PMC [pmc.ncbi.nlm.nih.gov]